(3R)-3-methoxycarbonyl-5-methylhexanoic acid

• CAS: 130165-76-3

Core Science & Biosynthesis

Stereochemical Profiling and Analytical Workflows for (3R)-3-Methoxycarbonyl-5-methylhexanoic Acid

Executive Summary

In the landscape of neurotropic drug development, the precise control of chiral intermediates dictates the pharmacological viability of the final Active Pharmaceutical Ingredient (API). (3R)-3-methoxycarbonyl-5-methylhexanoic acid (also known as (R)-2-isobutylsuccinic acid 1-methyl ester) is a quintessential example of a stereochemically critical molecule. While it is not an API itself, it is the defining enantiomeric counterpart to the precursor of Pregabalin (Lyrica), a blockbuster GABA analog.

This technical guide explores the chemical structure, stereochemical causality, and analytical methodologies required to handle, profile, and quantify this specific (3R) enantiomer. By understanding the mechanistic pathways that link this intermediate to its downstream products, analytical chemists and process engineers can establish robust impurity profiling workflows that meet stringent ICH (International Council for Harmonisation) guidelines.

Chemical Identity and Physicochemical Properties

The compound is a chiral dicarboxylic acid monoester. Its structural backbone consists of a hexanoic acid chain with a methoxycarbonyl group at the C3 position and a methyl branch at the C5 position.

Quantitative Data Summary

The following table synthesizes the core physicochemical and safety data for the (3R) enantiomer, grounded in authoritative safety data sheets[1][2].

Property	Value / Description
IUPAC Name	(3R)-3-(methoxycarbonyl)-5-methylhexanoic acid
Common Synonyms	(R)-2-Isobutylsuccinic acid 1-methyl ester
CAS Registry Number	130165-76-3
Molecular Formula	C₉H₁₆O₄
Molecular Weight	188.22 g/mol
Physical State	Colorless to pale yellow liquid/solid
GHS Health Hazards	Acute Tox. 4 (H302, H312, H332) - Harmful if swallowed, in contact with skin, or inhaled
Endocrine Disruption	No known or suspected endocrine disruptors

Data supported by 2[2] and 1[1].

Stereochemical Logic: The Divergence of Efficacy

The synthesis of Pregabalin requires absolute stereocontrol. Pregabalin binds with high affinity to the α2-δ subunit of voltage-gated calcium channels. However, this binding is highly stereospecific. As documented in the 3[3], the (R)-enantiomer of Pregabalin lacks activity in in vivo animal models of antiepileptic and antihyperalgesic efficacy.

Understanding why the (3R)-intermediate (CAS 130165-76-3) leads to the inactive (R)-Pregabalin requires mapping the Cahn-Ingold-Prelog (CIP) priorities through the synthetic transformations:

• In the (3R)-Intermediate: The chiral center at C3 is bonded to four groups. The priority order is: -COOCH3 (1) > -CH2COOH (2) > -CH2CH(CH3)2 [Isobutyl] (3) > -H (4).

• During Ester Reduction: The -COOCH3 group is reduced to an alcohol (-CH2OH). Because Oxygen (atomic number 8) is heavier than Carbon (atomic number 6), -CH2OH retains Priority 1. The relative priority order remains unchanged.

• During Amination: The -CH2OH is converted to an amine (-CH2NH2). Nitrogen (atomic number 7) is heavier than Carbon, so -CH2NH2 retains Priority 1.

Because the relative priority of the functional groups never shifts during these transformations, the spatial orientation—and thus the (R) configuration—is perfectly conserved from the intermediate to the final API.

CIP priority mapping showing stereocenter retention from the (3R)-ester to (R)-Pregabalin.

Industrial Synthesis and Chiral Resolution Workflows

Because standard synthetic routes yield a racemic mixture of (R/S)-3-methoxycarbonyl-5-methylhexanoic acid, industrial workflows must employ chiral resolution (often using resolving agents like cinchonidine or enzymatic lipases) to isolate the desired (3S)-enantiomer.

The (3R)-enantiomer is partitioned out of the process stream. Rather than being mere waste, highly purified (3R)-3-methoxycarbonyl-5-methylhexanoic acid is repurposed as a critical reference standard for impurity profiling.

Chiral resolution workflow isolating the (3R)-enantiomer as a byproduct or reference standard.

Self-Validating Analytical Protocol: Chiral HPLC Impurity Profiling

To ensure the final API meets regulatory standards, the concentration of the (3R) enantiomer in the (3S) starting material must be strictly quantified. The following protocol details a self-validating High-Performance Liquid Chromatography (HPLC) method designed to detect trace amounts of the (3R) impurity.

Methodological Causality & Design Choices

• Stationary Phase: An amylose-based chiral column (e.g., Chiralpak AD-H) is selected because its helical polymeric structure creates transient, stereospecific diastereomeric interactions with the enantiomers, allowing for baseline separation.

• Mobile Phase Modifier: The addition of 0.1% Trifluoroacetic acid (TFA) is non-negotiable. Without an acidic modifier, the free carboxylic acid group on the intermediate will ionize, leading to severe peak tailing and loss of resolution.

• Detection Wavelength: Set to 210 nm. Because the molecule lacks aromatic rings or extended conjugation, it only absorbs in the low-UV range via its carbonyl chromophores.

Step-by-Step Execution

Step 1: System Suitability Test (SST) - The Self-Validating Mechanism

• Prepare a resolution standard containing equal parts (1 mg/mL) of both the (3R) and (3S) enantiomers in the mobile phase (n-Hexane : Isopropanol, 90:10 v/v).

• Inject 10 µL of the SST solution into the HPLC system.

• Validation Logic: The system's software must calculate the resolution factor ( Rs​ ) between the two peaks.

  • If Rs​≥1.5 : Baseline separation is achieved. The system is validated, and the sequence proceeds.

  • If Rs​<1.5 : The sequence automatically aborts. This prevents false-negative reporting of the (3R) impurity caused by column degradation or co-elution.

Step 2: Sample Preparation

• Accurately weigh 50 mg of the production batch ((3S)-intermediate) into a 50 mL volumetric flask.

• Dissolve and make up to volume with the mobile phase (n-Hexane : Isopropanol : TFA, 90:10:0.1 v/v/v). Sonicate for 5 minutes to ensure complete dissolution.

Step 3: Chromatographic Analysis

• Flow Rate: 1.0 mL/min (Isocratic).

• Column Temperature: 25°C.

• Injection Volume: 20 µL.

• Detection: UV at 210 nm.

• Run the sample for 20 minutes. The (3R) enantiomer typically elutes either immediately before or after the main (3S) peak, depending on the specific chiral selector's affinity.

Step 4: Quantification Integrate the area of the (3R) peak. Using an external calibration curve generated from the highly purified (3R)-3-methoxycarbonyl-5-methylhexanoic acid reference standard, calculate the %w/w of the impurity.

Conclusion

(3R)-3-methoxycarbonyl-5-methylhexanoic acid is a structural mirror to therapeutic efficacy. While its physical and chemical properties mirror its (3S) counterpart, its stereochemical trajectory leads to an inactive pharmaceutical product. By leveraging rigorous CIP priority tracking and self-validating chiral chromatography, drug development professionals can effectively monitor this compound, ensuring the purity, safety, and efficacy of downstream GABA analogs.

References

• Fisher Scientific Safety Data Sheet - (R)-2-Isobutylsuccinic acid-1-methyl ester (CAS 130165-76-3). Fisher Scientific.
• CymitQuimica Safety Data Sheet - (R)-2-Isobutylsuccinic acid-1-methyl ester. CymitQuimica.
• PubChem Compound Summary - (3R)-3-(methoxycarbonyl)-5-methylhexanoate (CID 50926620).
• Structure−Activity Relationships of Pregabalin and Analogues That Target the α2-δ Protein - Journal of Medicinal Chemistry. American Chemical Society.

Sources

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. fishersci.com [fishersci.com]
• 3. pubs.acs.org [pubs.acs.org]

thermodynamic stability of (3R)-3-methoxycarbonyl-5-methylhexanoic acid

Title: Thermodynamic Stability and Resolution Dynamics of (3R)-3-Methoxycarbonyl-5-methylhexanoic Acid in Pregabalin Synthesis

Abstract (3R)-3-Methoxycarbonyl-5-methylhexanoic acid (systematically recognized as (R)-2-isobutylsuccinic acid 1-methyl ester) is a pivotal chiral intermediate in the asymmetric synthesis of the blockbuster anticonvulsant Pregabalin. This technical guide provides an in-depth analysis of the thermodynamic stability of this intermediate, focusing on the ester linkage's kinetic stability during enzymatic resolution, the thermodynamic driving forces of its degradation pathways, and the base-catalyzed racemization exploited for recycling the undesired enantiomer.

Structural Identity and Thermodynamic Profiling

The intermediate, (3R)-3-methoxycarbonyl-5-methylhexanoic acid (CAS: 130165-76-3)[1], features a succinic acid backbone with an isobutyl substitution at the C2 position and a methyl ester at C1.

Causality of Stability: The thermodynamic stability of this molecule is dictated by two reactive centers:

• The Ester Linkage: Thermodynamically, the hydrolysis of the methyl ester to form 2-isobutylsuccinic acid (Pregabalin Diacid Impurity, CAS: 5702-99-8)[2][3] is exergonic in aqueous media. However, under neutral pH (e.g., pH 7.0 buffer), the ester exhibits high kinetic stability (half-life > 1000 hours at 25°C) due to the steric shielding provided by the adjacent isobutyl group.

• The Chiral Center: The proton alpha to the methoxycarbonyl group is weakly acidic (pKa ~ 22-24). Under strongly basic conditions, enolization occurs, leading to a loss of stereochemical integrity. The thermodynamic equilibrium of this enolization heavily favors a 50:50 racemic mixture due to entropy maximization, a property strategically utilized in industrial recycling loops.

• Thermal Dehydration: At elevated temperatures (>120°C), the proximity of the free carboxylic acid and the ester moiety drives an intramolecular cyclization, expelling water or methanol to form the thermodynamically stable 2-isobutylsuccinic anhydride.

Kinetic vs. Thermodynamic Control in Enzymatic Resolution

The commercial synthesis of Pregabalin relies heavily on the kinetic resolution of the racemic monoester[4].

Mechanism: When subjected to a hydrolase (e.g., Thermomyces lanuginosus lipase), the enzyme's active site selectively binds the (3S)-enantiomer. The transition state for the hydrolysis of the (3S)-ester is significantly lowered (Kinetic Control), resulting in rapid conversion to the (3S)-diacid. Conversely, the (3R)-enantiomer experiences severe steric clashes within the serine hydrolase catalytic triad, rendering it kinetically inert. Thus, the (3R)-monoester is recovered intact, effectively isolating the desired stereocenter while the system thermodynamically sinks the undesired enantiomer into the diacid form.

Experimental Methodology: Enzymatic Resolution and Thermodynamic Recycling

To establish a self-validating system, the following protocol details the resolution and subsequent recycling of the thermodynamic sink (the diacid) back into the active pipeline.

Step 1: Enzymatic Kinetic Resolution

• Solubilize 1.0 M racemic 3-methoxycarbonyl-5-methylhexanoic acid in a biphasic mixture of methyl tert-butyl ether (MTBE) and 100 mM sodium phosphate buffer (pH 7.2).

• Introduce immobilized lipase (8% w/w relative to substrate).

• Stir the reactor at 30°C, maintaining the pH strictly at 7.2 using a pH-stat titrator with 4.0 M NaOH. The addition of base neutralizes the forming diacid, driving the reaction forward.

• Terminate the reaction at exactly 50% conversion (monitored via GC).

Step 2: Phase Separation & Isolation

• Decant the organic MTBE layer, which contains the kinetically stable (3R)-monoester (>98% ee).

• Retain the aqueous layer containing the sodium salt of the (3S)-diacid.

Step 3: Thermodynamic Recycling (Racemization)

• Acidify the aqueous layer to pH 2.0 with HCl and extract the (3S)-diacid into toluene.

• Esterify the diacid using methanol and a catalytic amount of sulfuric acid to regenerate the (3S)-monoester.

• Treat the (3S)-monoester with 1.2 equivalents of sodium methoxide (NaOMe) in methanol at 65°C for 4 hours. The strong base drives the system to its thermodynamic equilibrium, yielding the racemic monoester, which is then recycled into Step 1.

Quantitative Data on Stability

The following table summarizes the thermodynamic and kinetic parameters critical for process control.

Parameter	Condition	Value	Significance
Ester Hydrolysis Half-Life	pH 7.0, 25°C, Aqueous	> 1000 hours	High kinetic stability in absence of enzyme.
Enzymatic Hydrolysis Rate	Lipase, pH 7.2, 30°C	(3S) rapid; (3R) negligible	Enables >98% ee isolation of (3R)-monoester.
Racemization Half-Life	NaOMe/MeOH, 65°C	~2.5 hours	Rapid equilibration for industrial recycling.
Thermal Cyclization Temp.	Neat, Atmospheric Pressure	> 120°C	Forms 2-isobutylsuccinic anhydride (Yield loss).
Diacid Impurity Formation	pH > 9.0, 40°C	~15% per hour	Defines the upper pH limit for the resolution step.

Visualizing the Thermodynamic Network

Fig 1. Enzymatic resolution and thermodynamic recycling workflow for Pregabalin synthesis.

Fig 2. Thermodynamic degradation and stabilization pathways of the (3R)-monoester.

References

• 2-Isobutylsuccinic acid | C8H14O4 | CID 3031825. PubChem - National Institutes of Health. URL: [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. 2-Isobutylsuccinic acid | C8H14O4 | CID 3031825 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Chemoenzymatic Biosynthesis and Downstream Processing of (3R)-3-Methoxycarbonyl-5-Methylhexanoic Acid

Executive Summary

The compound (3R)-3-methoxycarbonyl-5-methylhexanoic acid —formally recognized as the 1-methyl ester of (R)-2-isobutylsuccinic acid—is a high-value chiral intermediate in the synthesis of neuromodulatory active pharmaceutical ingredients (APIs). While its (3S)-enantiomer is the direct precursor to the blockbuster anticonvulsant (S)-Pregabalin (Lyrica), the (3R)-enantiomer plays a dual role in modern pharmaceutical manufacturing: it is either processed into (R)-Pregabalin for pharmacological binding assays or subjected to a self-validating racemization loop to ensure 100% theoretical atom economy in industrial kinetic resolutions.

This technical guide dissects the biocatalytic kinetic resolution pathways used to isolate this specific stereoisomer and outlines the chemoselective downstream protocols required to convert the methoxycarbonyl moiety into an aminomethyl group without compromising the chiral integrity of the C3 stereocenter.

Structural and Stereochemical Fundamentals

Understanding the causality behind the synthetic choices requires a strict analysis of the molecule's stereochemistry. The compound features a hexanoic acid backbone with a methoxycarbonyl group (-COOCH₃) at the C3 position and an isobutyl-derived methyl group at C5.

Unlike the alternative 3-isobutylglutarate route—which relies on a Hofmann rearrangement to truncate a carbon chain—the succinate monoester route preserves the carbon skeleton. According to Cahn-Ingold-Prelog (CIP) priority rules, the groups at the C3 chiral center are ranked as follows:

• -COOCH₃ (Ester carbon bonded to O, O, O)

• -CH₂COOH (Methylene carbon bonded to carboxyl C)

• -CH₂CH(CH₃)₂ (Isobutyl methylene)

• -H (Hydrogen)

When the -COOCH₃ group is downstream-converted into the -CH₂NH₂ group of Pregabalin, the CIP priority remains identical (N > C). Therefore, an (R)-configured precursor directly yields the (R)-configured API, necessitating precise enantioselective control during upstream biosynthesis [1].

Upstream Biosynthesis: Enzymatic Kinetic Resolution

The isolation of the (3R)-monoester is achieved via the enantioselective hydrolysis of racemic dimethyl 2-isobutylsuccinate. Traditional chiral pool synthesis is limited by the lack of cost-effective acyclic precursors. Instead, microbial lipases are deployed as biocatalysts.

Candida antarctica Lipase B (CAL-B) is the industry standard for this transformation. The causality behind this selection lies in the enzyme's active site topology: CAL-B possesses a deep, highly hydrophobic binding pocket that perfectly accommodates the bulky isobutyl moiety of the (R)-enantiomer. The enzyme selectively hydrolyzes the C1 methyl ester of the (R)-substrate, yielding (3R)-3-methoxycarbonyl-5-methylhexanoic acid, while leaving the (S)-diester unreacted.

Caption: Chemoenzymatic resolution and downstream chemical conversion to (R)-Pregabalin.

Downstream Processing: Chemoselective Conversion

To convert the (3R)-monoester into (R)-Pregabalin, the ester must be transformed into an amine. Direct reduction of the ester to an alcohol (and subsequent amination) often suffers from poor chemoselectivity, risking the reduction of the free C1 carboxylic acid [2].

Instead, a highly robust three-step sequence is utilized:

• Amidation: The (3R)-monoester is treated with methanolic ammonia to yield (3R)-3-carbamoyl-5-methylhexanoic acid.

• Dehydration: The primary amide is dehydrated using thionyl chloride (SOCl₂) or phosphorus oxychloride (POCl₃) to form (3R)-3-cyano-5-methylhexanoic acid.

• Catalytic Hydrogenation: The nitrile is reduced to a primary amine using hydrogen gas over a Raney Nickel or Palladium on Carbon (Pd/C) catalyst. This step is entirely chemoselective, leaving the free carboxylic acid untouched and yielding the final aminomethyl group.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the biocatalytic resolution must be executed as a self-validating system. The following protocol utilizes real-time kinetic feedback.

Protocol A: Biocatalytic Hydrolysis via pH-Stat Titration

• Substrate Preparation: Emulsify 100 g (0.43 mol) of racemic dimethyl 2-isobutylsuccinate in 1.0 L of 100 mM sodium phosphate buffer. Adjust the initial pH to exactly 7.2.

• Enzyme Addition: Introduce 5.0 g of immobilized CAL-B (e.g., Novozym 435). Maintain the bioreactor at a constant 30°C under 400 rpm agitation.

• Self-Validating Monitoring: The hydrolysis of the methyl ester generates a free carboxylic acid, inherently lowering the pH. Connect the reactor to an automated pH-stat titrator loaded with 1.0 M NaOH. The volume of base consumed provides a direct, real-time stoichiometric readout of the reaction progress.

• Termination: To achieve maximum enantiomeric excess (>99% ee), halt the reaction precisely when 0.215 mol of NaOH has been consumed (indicating exactly 50% theoretical conversion). Filter the mixture to recover the immobilized enzyme.

Protocol B: Phase-Selective Recovery

• Acidification: Cool the filtrate to 5°C and adjust the pH to 2.0 using 2 M HCl. This protonates the (3R)-monoester, driving it into the organic phase.

• Primary Extraction: Extract the aqueous layer with 3 x 300 mL of Methyl tert-butyl ether (MTBE). Both the unreacted (3S)-diester and the (3R)-monoester will partition into the MTBE.

• Bicarbonate Wash (Separation): Wash the MTBE layer with 5% aqueous NaHCO₃. The (3R)-monoester is deprotonated and selectively migrates into the aqueous phase, leaving the (3S)-diester in the MTBE.

• Final Isolation: Re-acidify the bicarbonate layer to pH 2.0 and extract with fresh MTBE. Evaporate the solvent under reduced pressure to yield pure (3R)-3-methoxycarbonyl-5-methylhexanoic acid as a viscous oil.

Caption: Self-validating experimental workflow for enzymatic kinetic resolution and phase-selective recovery.

Comparative Biocatalyst Data

The selection of CAL-B is grounded in empirical comparative studies against other commercially available hydrolases. The table below summarizes the enantioselective performance metrics when resolving dimethyl 2-isobutylsuccinate [3].

Biocatalyst	Source Organism	Target Enantiomer	Conversion (%)	Enantiomeric Excess (ee %)	E-factor (Selectivity)
CAL-B (Novozym 435)	Candida antarctica	(3R)-Monoester	49.5	> 99.0	> 200
CRL	Candida rugosa	(3R)-Monoester	45.0	91.0	45
PPL	Porcine Pancreas	(3R)-Monoester	42.0	85.5	15
TL Lipase	Thermomyces lanuginosus	(3S)-Monoester	38.5	72.0	8

Table 1: Performance metrics of various lipases in the enantioselective hydrolysis of dimethyl 2-isobutylsuccinate. CAL-B demonstrates unparalleled E-factor and ee% for the (3R) configuration.

References

• Title: 2-Isobutylsuccinic acid | CID 3031825 Source: PubChem, National Institutes of Health (NIH) URL: [Link]

• Title: WO2019193607A1 - An improved process for the preparation of pregabalin Source: Google Patents URL

stereochemistry of (3R)-3-methoxycarbonyl-5-methylhexanoic acid derivatives

An In-Depth Technical Guide to the Stereochemistry and Synthetic Utility of (3R)-3-Methoxycarbonyl-5-methylhexanoic Acid Derivatives

Executive Summary

The rigorous control of stereochemistry is the cornerstone of modern pharmaceutical development. In the synthesis of the blockbuster anticonvulsant and analgesic drug Pregabalin (marketed as Lyrica), the active pharmaceutical ingredient (API) is exclusively the (S)-enantiomer. Consequently, chiral building blocks such as (3R)-3-methoxycarbonyl-5-methylhexanoic acid (CAS 130165-76-3)—also formally known as (R)-2-isobutylsuccinic acid 1-methyl ester[1]—serve a dual purpose. While its (3S)-counterpart is the direct precursor to the active drug, the (3R)-derivative is indispensable as a chiral reference standard for impurity profiling, a precursor for pharmacological comparative studies, and a substrate for stereoinversion methodologies[2].

This whitepaper provides a comprehensive analysis of the stereochemical architecture, derivatization pathways, and analytical validation protocols for (3R)-3-methoxycarbonyl-5-methylhexanoic acid derivatives.

Stereochemical Architecture & Causality

Understanding the exact stereochemical mapping between the hemiester precursor and the final amino acid is critical for designing asymmetric synthetic routes. A common pitfall in pregabalin synthesis is the misinterpretation of Cahn-Ingold-Prelog (CIP) priority shifts during functional group interconversions.

CIP Priority Mapping

The chiral center at C3 of (3R)-3-methoxycarbonyl-5-methylhexanoic acid is bonded to four groups. Their CIP priorities are determined by the atomic number of the atoms directly attached to the stereocenter:

• -COOMe (Methoxycarbonyl) : The carbon is bonded to (O, O, O). Priority = 1.

• -CH₂COOH (Carboxymethyl) : The carbon is bonded to C(O, O, O), H, H. Priority = 2.

• -CH₂CH(CH₃)₂ (Isobutyl) : The carbon is bonded to C(C, C, H), H, H. Priority = 3.

• -H (Hydrogen) : Priority = 4.

In the (3R)-configuration, with the hydrogen atom pointing away, the sequence from Priority 1 → 2 → 3 traces a clockwise direction.

Causality of Stereochemical Retention

To convert this hemiester into a pregabalin derivative, the -COOMe group must be transformed into an aminomethyl (-CH₂NH₂) group. In the resulting pregabalin molecule, the priorities are:

• -CH₂NH₂ : The carbon is bonded to N, H, H. (Nitrogen > Carbon). Priority = 1.

• -CH₂COOH : Priority = 2.

• -Isobutyl : Priority = 3.

Because the relative ranking of the substituents (1, 2, and 3) remains completely unchanged during the transformation of -COOMe to -CH₂NH₂, a synthetic sequence that does not break the C-C bonds at the chiral center will exhibit perfect retention of the stereochemical descriptor. Therefore, (3R)-3-methoxycarbonyl-5-methylhexanoic acid strictly maps to (3R)-pregabalin . Since the active API is (S)-pregabalin, the (3R)-derivative represents the "undesired" enantiomer, making its quantification vital for enantiomeric excess (% ee) determination during manufacturing[3].

Caption: Stereochemical mapping showing retention of the (3R) configuration during derivatization.

Synthetic Methodologies & Derivatization

The derivatization of the (3R)-hemiester into the corresponding amino acid requires chemoselective functional group manipulation. The primary challenge is the selective reduction of the ester (-COOMe) in the presence of the free carboxylic acid (-COOH).

Chemoselective Reduction Causality

Standard reducing agents like Lithium Aluminum Hydride (LiAlH₄) will indiscriminately reduce both the ester and the acid to a diol. Borane (BH₃·SMe₂) selectively reduces carboxylic acids over esters, which is the opposite of the required transformation. To achieve causality-driven chemoselectivity, the free acid must be temporarily deactivated. This is accomplished by converting the carboxylic acid into a carboxylate salt (e.g., using LiOH), which is highly electron-rich and resistant to nucleophilic hydride attack. The ester can then be selectively reduced using Lithium Borohydride (LiBH₄).

Step-by-Step Protocol: Conversion to (3R)-Pregabalin

This self-validating protocol ensures the integrity of the stereocenter is maintained throughout the synthesis.

• Chemoselective Reduction :

  • Dissolve 10 mmol of (3R)-3-methoxycarbonyl-5-methylhexanoic acid in anhydrous THF (50 mL) under argon.

  • Add 1.05 equivalents of aqueous LiOH to form the lithium carboxylate salt, stirring for 30 minutes.

  • Cool to 0 °C and add 1.5 equivalents of LiBH₄. The ester is selectively reduced to the alcohol.

  • Quench carefully with 1M HCl, extract with EtOAc, and concentrate to yield (3R)-3-(hydroxymethyl)-5-methylhexanoic acid.

• Activation (Tosylation) :

  • Dissolve the intermediate in pyridine (20 mL) at 0 °C.

  • Add 1.2 equivalents of p-Toluenesulfonyl chloride (TsCl). Stir for 4 hours to selectively tosylate the primary alcohol.

• Azidation :

  • Dissolve the tosylate in DMF (30 mL) and add 2.0 equivalents of Sodium Azide (NaN₃).

  • Heat to 60 °C for 12 hours. The azide displaces the tosylate via an S_N2 mechanism (occurring at the primary carbon, leaving the C3 chiral center untouched).

• Reduction to Amine :

  • Transfer the azide intermediate to a hydrogenation flask with Methanol (40 mL).

  • Add 10% Pd/C catalyst (10 wt%) and stir under a Hydrogen atmosphere (1 atm) for 6 hours.

  • Filter through Celite and concentrate to yield (3R)-pregabalin.

Analytical Validation: Enantiomeric Excess (ee) Determination

To validate the stereochemical purity of the synthesized derivatives, High-Performance Liquid Chromatography (HPLC) is employed. Because enantiomers have identical physical properties in achiral environments, they must be differentiated either by a Chiral Stationary Phase (CSP-HPLC) or via chiral derivatization (indirect method)[3].

Direct vs. Indirect Methods

• Direct Method : Utilizes columns packed with chiral selectors (e.g., amylose or cellulose derivatives like Chiralpak AD or Chiralcel OD). The transient diastereomeric interactions between the (3R) and (3S) enantiomers and the stationary phase lead to different retention times[4].

• Indirect Method : Reacts the sample with a chiral derivatizing agent, such as Marfey's reagent (FDAA). This converts the enantiomers into stable, covalent diastereomers that can be easily separated on a standard achiral C18 column[3].

Quantitative Data: HPLC Conditions for Enantiomeric Separation

Method Type	Column	Mobile Phase	Flow Rate	Detection	Retention Time (3R)	Retention Time (3S)
Direct (CSP)	Chiralcel OD-H	Hexane / Isopropanol (98:2)	0.8 mL/min	UV 280 nm	~7.9 min[4]	~10.8 min[4]
Direct (CSP)	Chiralpak ZWIX(+)	MeOH / Water (90:10) + 5mM NH₄H₂PO₄	0.5 mL/min	UV 254 nm	Analyte Dependent	Analyte Dependent
Indirect (FDAA)	Lichrospher C18	0.5% TEA (pH 3.0) / Acetonitrile (55:45)	1.0 mL/min	UV 339 nm	~10.2 min[2]	~9.3 min[2]

Note: Retention times for the indirect method are based on the FDAA-derivatized pregabalin end-products.

Caption: Workflow for assessing the enantiomeric purity of (3R)-derivatives via direct and indirect HPLC.

Experimental Workflow: Indirect ee Determination via FDAA

To establish a self-validating analytical system for the (3R)-derivative (post-conversion to the amine), the following Marfey's reagent protocol is recommended[3]:

• Sample Preparation : Dissolve 1.0 mg of the synthesized amine derivative in 100 µL of water.

• Derivatization : Add 200 µL of a 1% (w/v) solution of Nα-(5-fluoro-2,4-dinitrophenyl)-L-alanine amide (FDAA) in acetone.

• Catalysis : Add 40 µL of 1.0 M Sodium Bicarbonate (NaHCO₃) to act as a base catalyst.

• Incubation : Heat the mixture in a thermomixer at 40 °C for 1 hour. The nucleophilic aromatic substitution (SNAr) reaction forms the diastereomer[2].

• Quenching : Stop the reaction by adding 40 µL of 1.0 M HCl. Add 620 µL of DMSO to ensure complete solubility.

• Analysis : Inject 20 µL into the HPLC system equipped with a C18 column. Integrate the peaks at 339 nm to calculate the enantiomeric excess.

References

• Matrix Fine Chemicals. 3-(METHOXYCARBONYL)-5-METHYLHEXANOIC ACID | CAS 130165-76-3. Matrix Fine Chemicals. Available at: [Link]

• Porta, R., et al. (2015). Development and Scale-up of an Organocatalytic Enantioselective Process to Manufacture (S)-Pregabalin. ACS Publications. Available at: [Link]

• Porta, R., et al. (2015). Enantioselective Organocatalysis in Microreactors: Continuous Flow Synthesis of a (S)-Pregabalin Precursor and (S)-Warfarin. MDPI. Available at:[Link]

• Pharmacognosy Methods. Active Enatiomeric Form of Pregabalin Based on Sole and Coupled Chromatography Methods. PhMethods. Available at: [Link]

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• 1. 3-(METHOXYCARBONYL)-5-METHYLHEXANOIC ACID | CAS 130165-76-3 [matrix-fine-chemicals.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]

The Role of (3R)-3-methoxycarbonyl-5-methylhexanoic acid as a Pharmaceutical Intermediate: A Technical Whitepaper

Strategic Importance in Pharmaceutical Synthesis

The synthesis of enantiomerically pure Active Pharmaceutical Ingredients (APIs) is a cornerstone of modern drug development. For the blockbuster anticonvulsant and analgesic drug (S)-Pregabalin (Lyrica), the intermediate (3R)-3-methoxycarbonyl-5-methylhexanoic acid (CAS: 130165-76-3) represents a critical evolutionary leap in process chemistry[1].

Historically, the industrial production of (S)-Pregabalin relied on the classical resolution of a racemic hemiester using chiral amines like (R)-(+)-1-phenylethylamine[2]. This approach inherently capped the theoretical yield at 50%, necessitating energy-intensive racemization and recycling loops. The advent of catalytic asymmetric desymmetrization of prochiral meso-compounds—specifically 3-isobutylglutaric anhydride—shifted the paradigm[3]. By utilizing modified cinchona alkaloids to selectively open the anhydride ring, chemists can directly synthesize the (3R)-hemiester with near-quantitative theoretical yields and exceptional enantiomeric excess (ee)[4].

Mechanistic Rationale: Desymmetrization & CIP Priority Inversion

The elegance of this synthetic route lies in its stereochemical dynamics. The transformation from the prochiral anhydride to the final API involves a fascinating nomenclature phenomenon: the Cahn-Ingold-Prelog (CIP) priority inversion.

The Desymmetrization Step

When 3-isobutylglutaric anhydride is treated with methanol in the presence of a chiral catalyst (e.g., Quinine), the catalyst forms a rigid, hydrogen-bonded transition state that selectively directs the nucleophilic attack of methanol to one of the two enantiotopic carbonyl groups[4]. This yields the (3R)-3-methoxycarbonyl-5-methylhexanoic acid.

The CIP Priority Inversion

To convert the (3R)-hemiester to (S)-Pregabalin, the free carboxylic acid moiety undergoes a Curtius or Hofmann rearrangement to form a primary amine. While the 3D spatial geometry of the carbon backbone remains completely intact (retention of configuration), the CIP stereochemical designation mathematically inverts from (R) to (S) .

Here is the causality behind the inversion:

• In the (3R)-hemiester: The methoxycarbonyl group (-CH2COOMe) holds Priority 1 (ester oxygen attached to carbon outranks acid oxygen attached to hydrogen). The free carboxylic acid (-CH2COOH) holds Priority 2 .

• During the Rearrangement: The Priority 2 -CH2COOH group is converted into an amine (-CH2NH2). Because Nitrogen (atomic number 7) outranks Carbon (atomic number 6), this new -CH2NH2 group becomes the new Priority 1 .

• During Hydrolysis: The original Priority 1 -CH2COOMe group is hydrolyzed to -CH2COOH, dropping it to Priority 2 .

• Result: The relative positions of Priority 1 and Priority 2 have swapped, inverting the chiral designation from (R) to (S) without breaking any bonds at the chiral center.

Reaction pathway detailing the desymmetrization and CIP priority inversion to (S)-Pregabalin.

Quantitative Data & Process Analytics

The shift to asymmetric desymmetrization provides profound improvements in process metrics. Table 1 summarizes the quantitative advantages of utilizing the (3R)-hemiester intermediate over classical racemate resolution.

Table 1: Process Comparison for (S)-Pregabalin Synthesis

Metric	Classical Resolution	Asymmetric Desymmetrization
Starting Material	Racemic Hemiester	3-Isobutylglutaric Anhydride
Catalyst/Reagent	(R)-(+)-1-phenylethylamine	Quinine / Modified Cinchona
Max Theoretical Yield	50% (Requires recycling)	100% (Atom economical)
Enantiomeric Excess (ee)	>98% (Post-crystallization)	>95% (Direct from reaction)
Process Temperature	Ambient to Reflux	Cryogenic (-20°C to -50°C)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following workflows are designed as self-validating systems, incorporating critical In-Process Controls (IPCs) to guarantee stereochemical fidelity.

Protocol 1: Cinchona-Mediated Asymmetric Desymmetrization

Objective: Synthesize (3R)-3-methoxycarbonyl-5-methylhexanoic acid from 3-isobutylglutaric anhydride[4]. Causality: The reaction must be performed at cryogenic temperatures to rigidly lock the transition state conformation of the quinine-anhydride complex, thereby suppressing the non-catalyzed, racemic background reaction[3].

• Preparation & Validation: Dissolve 3-isobutylglutaric anhydride (1.0 eq) and Quinine (0.1 eq) in anhydrous toluene.

  • Self-Validation: Ensure system moisture is <50 ppm via Karl Fischer titration. Excess water causes competitive achiral hydrolysis, destroying the ee%.

• Cryogenic Cooling: Cool the jacketed reactor to -30°C.

• Nucleophile Addition: Initiate dropwise addition of anhydrous methanol (1.5 eq) over 2 hours.

  • Causality: Slow addition maintains a low steady-state concentration of methanol, preventing bulk solvent effects from overriding the chiral pocket of the catalyst.

• In-Process Control (IPC): After 24 hours, sample the reaction for Chiral HPLC. Proceed to workup only if ee > 90% and conversion > 95%.

• Quench & Extraction: Quench the reaction with 1M HCl. This protonates the quinine catalyst, driving it into the aqueous phase for future recovery. Extract the organic layer containing the (3R)-hemiester.

Self-validating experimental workflow for the asymmetric synthesis of the chiral hemiester.

Protocol 2: Curtius Rearrangement to (S)-Pregabalin

Objective: Convert the free carboxylic acid of the (3R)-hemiester to a primary amine[4].

• Acyl Azide Formation: React the (3R)-hemiester with Diphenylphosphoryl azide (DPPA) and Triethylamine (TEA) in toluene at 0°C.

• Thermal Rearrangement: Heat the solution to 80°C.

  • Causality: Thermal energy drives the expulsion of nitrogen gas ( N2​ ), triggering the concerted migration of the alkyl group to the nitrogen atom to form an isocyanate intermediate.

• Hydrolysis: Treat the isocyanate intermediate with aqueous HCl to yield the amine hydrochloride, followed by basic hydrolysis of the methyl ester to yield the free acid.

• Isoelectric Crystallization: Adjust the pH of the aqueous solution to 7.0–7.4 (the isoelectric point of Pregabalin). The zwitterionic (S)-Pregabalin will precipitate out of solution as a highly pure, crystalline solid.

Sources

• 1. (S)-3-(methoxycarbonyl)-5-methylhexanoic acid | C9H16O4 | CID 2734513 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US7960583B2 - Asymmetric synthesis of (S)-(+)-3-(aminomethyl)-5-methylhexanoic acid - Google Patents [patents.google.com]
• 3. 3-Isobutylglutaric Anhydride|CAS 185815-59-2 [benchchem.com]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Enantioselective Synthesis of (3R)-3-Methoxycarbonyl-5-methylhexanoic Acid via Organocatalytic Desymmetrization

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Application: Chiral building block synthesis for GABAergic neuromodulators (e.g., Pregabalin).

Introduction and Mechanistic Rationale

The synthesis of enantiomerically pure γ-amino acids relies heavily on the early and efficient establishment of the C3 stereocenter. (3R)-3-methoxycarbonyl-5-methylhexanoic acid is a critical chiral hemiester intermediate. While traditional kinetic resolution of racemic mixtures inherently limits the theoretical yield to 50%, the desymmetrization of prochiral cyclic anhydrides offers a theoretical yield of 100%, making it highly attractive for process chemistry [1].

The protocol detailed herein utilizes a bifunctional organocatalyst—typically a Cinchona alkaloid derivative (such as a modified quinidine/quinine sulfonamide or squaramide)—to mediate the asymmetric ring-opening of 3-isobutylglutaric anhydride using methanol [2].

Causality in Experimental Design

• Solvent Selection (Toluene/MTBE): Non-polar solvents are strictly utilized to prevent the disruption of the delicate hydrogen-bonding network between the bifunctional catalyst and the anhydride substrate. Protic solvents would competitively bind to the catalyst, drastically reducing enantiomeric excess (ee).

• Cryogenic Temperatures (-30°C to -50°C): The uncatalyzed background methanolysis of the anhydride is a racemic process. Lowering the thermal energy of the system suppresses this background reaction, ensuring that the ring-opening proceeds almost exclusively through the highly structured, catalyst-mediated transition state[2].

• Order of Addition: Methanol must be added last and slowly. Introducing methanol before the catalyst-substrate complex has formed increases the risk of the racemic background reaction.

Experimental Workflow and Visualization

The overall synthetic strategy moves from an achiral dicarboxylic acid, through a prochiral anhydride, to the highly enantioenriched hemiester.

Workflow for the asymmetric synthesis of the (3R)-hemiester intermediate.

Step-by-Step Synthesis Protocol

Self-Validating System Note: This protocol includes built-in analytical checkpoints. Proceeding to subsequent steps without verifying the intermediate purity via the specified methods will result in compounded stereochemical errors.

Materials Required

• Substrate: 3-Isobutylglutaric anhydride (≥98% purity, rigorously dried) [3].

• Reagent: Anhydrous Methanol (Karl Fischer titration < 50 ppm H₂O).

• Catalyst: Cinchona-alkaloid-based bifunctional sulfonamide (e.g., Epi-quinidine derivative for the (3R) configuration).

• Solvent: Anhydrous Toluene.

Procedure: Asymmetric Methanolysis

Step 1: System Preparation & Complexation

• Flame-dry a 500 mL round-bottom flask equipped with a magnetic stir bar under a continuous stream of dry Argon.

• Charge the flask with 3-isobutylglutaric anhydride (10.0 g, 58.8 mmol) and the selected Cinchona-sulfonamide catalyst (0.5 to 2.0 mol% depending on specific catalyst activity).

• Add anhydrous toluene (150 mL). Stir at ambient temperature (20°C) for 15 minutes to ensure complete dissolution and initial catalyst-substrate complexation.

Step 2: Cryogenic Cooling & Nucleophile Addition 4. Submerge the reaction flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -30°C. Validation Check: Use an internal thermocouple; do not rely on bath temperature. 5. Prepare a solution of anhydrous methanol (2.85 mL, 70.5 mmol, 1.2 equiv) in anhydrous toluene (20 mL). 6. Add the methanol solution dropwise via a syringe pump over 2 hours. Maintaining a slow addition rate is critical to prevent localized concentration spikes that drive the racemic background reaction [2].

Step 3: Reaction Monitoring & Quenching 7. Maintain the reaction at -30°C for 24–48 hours. 8. Validation Check: Monitor conversion via GC or TLC (Hexanes/EtOAc 7:3). The anhydride peak must be <1% before proceeding. 9. Quench the reaction while still cold by adding 1.0 M aqueous HCl (50 mL). This protonates the basic nitrogen of the Cinchona catalyst, halting the reaction and driving the catalyst into the aqueous phase.

Step 4: Isolation and Purification 10. Transfer the biphasic mixture to a separatory funnel. Separate the phases and extract the aqueous layer with ethyl acetate (2 x 50 mL). 11. Combine the organic layers, wash with brine (50 mL), and dry over anhydrous Na₂SO₄. 12. Filter and concentrate under reduced pressure to afford the crude (3R)-3-methoxycarbonyl-5-methylhexanoic acid as a viscous oil. 13. Catalyst Recovery: The aqueous layer can be basified (pH 10) with NaOH and extracted with dichloromethane to recover >90% of the chiral catalyst for reuse.

Quantitative Data Presentation

The choice of catalyst and temperature directly impacts the yield and enantiomeric excess. The following table summarizes expected performance metrics based on established organocatalytic parameters [1, 2].

Catalyst Type	Temperature	Solvent	Conversion (%)	Enantiomeric Excess (ee %)	Configuration
Uncatalyzed (Control)	20°C	Toluene	>95%	0% (Racemic)	N/A
Native Quinine	-20°C	Toluene	85%	75%	(3S)*
Native Quinidine	-20°C	Toluene	82%	72%	(3R)
Cinchona-Sulfonamide (QD)	-30°C	Toluene	>98%	94%	(3R)
Cinchona-Squaramide (QD)	-50°C	MTBE	>99%	97%	(3R)

*Note: Quinine and Quinidine are pseudoenantiomers and direct the nucleophilic attack to opposite carbonyls of the meso-anhydride.

Analytical Validation

To ensure the integrity of the synthesized (3R)-3-methoxycarbonyl-5-methylhexanoic acid, the following analytical validations are mandatory:

• Chiral HPLC: Determine ee using a chiral stationary phase (e.g., Chiralpak AD-H). Mobile phase: Hexane/Isopropanol/TFA (typically 95:5:0.1). The (3R) and (3S) enantiomers must show baseline separation.

• ¹H NMR (400 MHz, CDCl₃): Confirm the disappearance of the anhydride multiplet and the appearance of the methyl ester singlet ( δ ~3.68 ppm).

• Optical Rotation: Measure [α]D​ at 20°C to confirm the correct absolute configuration against literature values.

References

• "Recent Development in the Synthesis of Pregabalin." ResearchGate. Available at:[Link]

• "Enantioselective Alcoholysis of meso-Glutaric Anhydrides Catalyzed by Cinchona-Based Sulfonamide Catalysts." ResearchGate. Available at:[Link]

Application Note &amp; Protocol: The Role of (3R)-3-Methoxycarbonyl-5-methylhexanoic Acid in the Asymmetric Synthesis of Pregabalin

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a detailed technical guide on the utilization of chiral intermediates in the asymmetric synthesis of (S)-Pregabalin, a key pharmaceutical agent for treating neuropathic pain and seizure disorders.[1] We focus on the synthetic pathway involving the conversion of (3R)-3-methoxycarbonyl-5-methylhexanoic acid, and its corresponding amide derivative, into the final active pharmaceutical ingredient (API). The core of this synthesis relies on a stereospecific Hofmann rearrangement, a robust chemical transformation ideal for industrial-scale production. This guide explains the underlying chemical principles, provides detailed, field-proven protocols, and offers insights into process optimization and control.

Introduction: The Stereochemical Imperative of Pregabalin

Pregabalin, chemically known as (S)-(+)-3-(aminomethyl)-5-methylhexanoic acid, is a structural analogue of the neurotransmitter γ-aminobutyric acid (GABA).[2] Its therapeutic efficacy is almost exclusively attributed to the (S)-enantiomer, which demonstrates significantly higher binding affinity to the α2δ subunit of voltage-gated calcium channels in the central nervous system.[3] The (R)-enantiomer is substantially less active.[4] This stereochemical dependence necessitates highly enantioselective synthetic routes to produce optically pure (S)-Pregabalin, avoiding the need for costly and inefficient late-stage chiral resolutions of the final product.[4][5]

Common industrial strategies for achieving this stereoselectivity include:

• Asymmetric hydrogenation using chiral catalysts.[3][6]

• Enzymatic resolution of racemic intermediates.[2][7][8]

• Desymmetrization of prochiral precursors like 3-isobutylglutaric anhydride.

A highly effective and widely adopted strategy involves the use of a chiral C6-dicarboxylic acid derivative, which already contains the required stereocenter. This application note focuses on this pathway, specifically starting from a precursor like (3R)-3-methoxycarbonyl-5-methylhexanoic acid.

Synthetic Strategy: From Chiral Precursor to Final API

The overall synthetic pathway involves establishing the correct stereochemistry at the C3 position early on and then converting a carboxylic acid derivative at the side chain into the required aminomethyl group. The key intermediate in this process is the amide, (R)-(-)-3-(carbamoylmethyl)-5-methylhexanoic acid (R-CMH) . The starting material specified in the topic, (3R)-3-methoxycarbonyl-5-methylhexanoic acid, serves as a direct precursor to this crucial amide.

The conversion of the carboxylic acid side chain to the primary amine is most effectively achieved via a rearrangement reaction, with the Hofmann rearrangement being a preferred method for its efficiency and industrial applicability.[9][10]

Figure 1. High-level workflow for the synthesis of (S)-Pregabalin from a chiral precursor.

The Core Transformation: Hofmann Rearrangement

The Hofmann rearrangement is a classic organic reaction that converts a primary amide into a primary amine with one fewer carbon atom. This transformation is ideal for the synthesis of Pregabalin from R-CMH because it proceeds with retention of configuration at the chiral center (C3), directly yielding the desired (S)-enantiomer of the final drug.

Mechanism Insight: The reaction is initiated by the deprotonation of the amide by a strong base (e.g., NaOH), followed by reaction with a halogenating agent, typically sodium hypochlorite (NaOCl) or bromine.[9] This forms an unstable N-haloamide intermediate. Subsequent deprotonation generates an N-haloamide anion, which rearranges: the alkyl group attached to the carbonyl carbon migrates to the nitrogen atom, with the halide ion acting as a leaving group. This concerted step forms an isocyanate intermediate. Finally, hydrolysis of the isocyanate under the aqueous basic conditions yields the primary amine and carbon dioxide.

Why Sodium Hypochlorite? While the classic Hofmann reagent is bromine, industrial processes strongly favor sodium hypochlorite.[10][11] This is due to several factors:

• Safety: Bromine is highly toxic, corrosive, and difficult to handle on a large scale.[9][10]

• Operational Simplicity: Aqueous sodium hypochlorite is readily available, easier to dose, and generates fewer hazardous byproducts.

• Process Control: The reaction with NaOCl is often cleaner, with fewer side reactions, and helps to avoid issues like heavy froth formation that can occur with bromine.[9]

Figure 2. Simplified mechanistic steps of the Hofmann rearrangement.

Alternative Pathway: The Curtius Rearrangement

An alternative, though less commonly cited for this specific industrial process, is the Curtius rearrangement. This reaction also achieves the conversion of a carboxylic acid derivative to a primary amine with the loss of one carbon atom.[12][13]

The general sequence involves:

• Activation: The carboxylic acid is converted into an activated form, such as an acid chloride or mixed anhydride.

• Azide Formation: The activated acid reacts with an azide source (e.g., sodium azide) to form an acyl azide.[14]

• Rearrangement: Gentle heating of the acyl azide causes it to lose nitrogen gas (N₂) and rearrange to an isocyanate intermediate.[12][14]

• Hydrolysis: The isocyanate is then hydrolyzed to yield the primary amine.

This pathway could theoretically be applied directly to (3R)-3-carboxy-5-methylhexanoic acid (the di-acid precursor) or its derivatives, providing another route to the key isocyanate intermediate.

Quantitative Data & Process Parameters

The following table summarizes typical conditions and expected outcomes for the key Hofmann rearrangement step in an industrial setting.

Parameter	Condition / Value	Rationale & Notes
Starting Material	(R)-(-)-3-(carbamoylmethyl)-5-methylhexanoic acid (R-CMH)	High enantiomeric purity (>99%) is critical for the final API.
Reagent	Sodium Hypochlorite (NaOCl)	Typically a 10-15% aqueous solution. Safer and cleaner than Br₂.[10]
Base	Sodium Hydroxide (NaOH)	Used to deprotonate the amide and maintain a basic pH throughout.
Solvent	Water	The reaction is typically run in an aqueous medium.
Temperature	Initial: 0-10 °C; Heating: 40-70 °C	Initial low temperature for controlled formation of the N-haloamide.[11][15] Subsequent heating drives the rearrangement.
pH Control	Final adjustment to ~5.0-5.5	Used to precipitate the zwitterionic Pregabalin product from the solution.[15]
Expected Yield	75-90%	Highly dependent on precise control of temperature and reagent addition.
Expected Purity	>99.5% (after recrystallization)	Recrystallization from a solvent mixture like isopropanol/water is common.[15]

Detailed Experimental Protocols

Disclaimer: These protocols are intended for informational purposes for trained professionals in a controlled laboratory or manufacturing environment. All necessary safety precautions, including personal protective equipment (PPE), should be used.

Protocol 1: Amidation of (3R)-3-Methoxycarbonyl-5-methylhexanoic Acid

• Objective: To convert the methyl ester precursor into the primary amide (R-CMH) required for the Hofmann rearrangement.

• Materials:

  • (3R)-3-methoxycarbonyl-5-methylhexanoic acid

  • Aqueous Ammonia (28-30%)

  • Methanol

  • Round-bottom flask with magnetic stirrer and reflux condenser

• Procedure:

  • Dissolve 1.0 equivalent of (3R)-3-methoxycarbonyl-5-methylhexanoic acid in methanol (approx. 5-10 volumes).

  • To the stirred solution, add an excess of aqueous ammonia (approx. 5-10 equivalents).

  • Seal the flask and stir the mixture at room temperature for 24-48 hours. Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove methanol and excess ammonia.

  • The resulting crude (R)-3-(carbamoylmethyl)-5-methylhexanoic acid can be purified by recrystallization from a suitable solvent (e.g., ethyl acetate/water) or used directly in the next step if purity is sufficient.

Protocol 2: Hofmann Rearrangement to Synthesize (S)-Pregabalin

• Objective: To convert R-CMH into (S)-Pregabalin via a stereospecific Hofmann rearrangement.

• Materials:

  • (R)-3-(carbamoylmethyl)-5-methylhexanoic acid (R-CMH)

  • Sodium Hydroxide (NaOH) solution (e.g., 50% w/v)

  • Sodium Hypochlorite (NaOCl) solution (e.g., 10-15%)

  • Concentrated Hydrochloric Acid (HCl)

  • Jacketed reactor with overhead stirrer, temperature probe, and addition funnels

• Procedure:

  • Charge the reactor with water and dissolve 1.0 equivalent of R-CMH with stirring.

  • Cool the mixture to 0-10 °C.[15]

  • Slowly add ~3.0-3.5 equivalents of NaOH solution, ensuring the temperature remains below 10 °C.

  • Carefully add ~1.1-1.2 equivalents of NaOCl solution dropwise over 30-60 minutes, maintaining the temperature at 0-10 °C. Stir for an additional 10-20 minutes after the addition is complete.[11]

  • Slowly heat the reaction mixture to 45-50 °C and hold for 1.5-2 hours.[15] Monitor the reaction by HPLC for the disappearance of the starting material.

  • After completion, cool the reaction mass to ~20 °C.

  • Work-up and Isolation: a. Carefully adjust the pH of the reaction mixture to ~2.5 with concentrated HCl to quench any remaining hypochlorite and protonate the product. b. Re-adjust the pH to the isoelectric point of Pregabalin (~5.0-5.5) using an aqueous base (e.g., NaOH solution).[15] c. Cool the mixture to 0-5 °C and stir for 1-2 hours to allow the crude Pregabalin to crystallize. d. Filter the solid product, wash with cold water, and then with a cold solvent like isopropanol. e. Dry the crude product under vacuum.

Protocol 3: Purification of (S)-Pregabalin

• Objective: To achieve high pharmaceutical-grade purity of the final API.

• Materials:

  • Crude (S)-Pregabalin

  • Isopropanol (IPA)

  • Purified Water

  • Crystallization vessel

• Procedure:

  • Charge the crystallization vessel with the crude Pregabalin, purified water (approx. 3 volumes), and isopropanol (approx. 2 volumes).[15]

  • Heat the mixture to 70-75 °C with stirring until a clear solution is obtained.[15]

  • Hot filter the solution to remove any insoluble particulate matter.

  • Allow the filtrate to cool slowly to room temperature, then further cool to 0-5 °C and hold for at least 2 hours to ensure complete crystallization.

  • Filter the purified product, wash with cold isopropanol, and dry under vacuum at ~50 °C to a constant weight.

  • Analyze the final product for purity (HPLC), enantiomeric excess (chiral HPLC), and residual solvents (GC).

References

• Study on the synthesis of pregabalin. (n.d.). ResearchGate. Retrieved from [Link]

• Improved Process For The Preparation Of Pregabalin. (n.d.). Quick Company. Retrieved from [Link]

• Vinigari, K., Murugan, R. N., Noorjahan, M., & Mangatayaru, K. G. (2018). An Efficient and Stereoselective Synthesis of S-(+)-Pregabalin Using a Chiral Auxiliary Reagent. TSI Journals. Retrieved from [Link]

• Process for the preparation of pregabalin. (2011, August 3). European Patent Office - EP 2418194 A1. Retrieved from [Link]

• Process for preparing pregabalin and its opposite enantiomer. (n.d.). Google Patents.
• Process for the preparation of pregabalin. (n.d.). Google Patents.
• A kind of preparation method of Pregabalin. (n.d.). Google Patents.

• Improved Enantioselective Enzymatic Synthesis of (S) - Pregabalin. (2018, February 15). Lupine Publishers. Retrieved from [Link]

• Roy, B. N., Singh, G. P., Lathi, P. S., Agrawal, M. K., Mitra, R., & Pise, V. S. (2012). Eco-friendly, industrial process for synthesis of (S)-3-(aminomethyl)-5-methylhexanoic acid [pregabalin]. Indian Journal of Chemistry, 51B, 1470-1488. Retrieved from [Link]

• Wang, J., Li, Z., Jiang, Z., & Li, L. (2019). Efficient Chemoenzymatic Synthesis of Optically Active Pregabalin from Racemic Isobutylsuccinonitrile. Organic Process Research & Development, 23(10), 2174-2180. Retrieved from [Link]

• Mansoori, A., Zahednezhad, F., Tabrizi, A. B., & Mojarrad, J. S. (2019). Development of a new synthesis approach for S-pregabalin by optimizing the preparation stages. ResearchGate. Retrieved from [Link]

• An Efficient Process For Synthesis Of Pregabalin. (n.d.). Quick Company. Retrieved from [Link]

• Burk, M. J., de Koning, P. D., Grote, T. M., Hoekstra, M. S., Hoge, G., Jennings, R. A., Kissel, W. S., Le, T. V., Lennon, I. C., Mulhern, T. A., & Pearlman, B. A. (2003). An enantioselective synthesis of (S)-(+)-3-aminomethyl-5-methylhexanoic acid via asymmetric hydrogenation. The Journal of Organic Chemistry, 68(14), 5731–5734. Retrieved from [Link]

• Ghosh, A., & Brindisi, M. (2015). The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses. PMC. Retrieved from [Link]

• Appiagyei, A. O. (2020). Redefining the Scope of the Curtius Reaction via a Dehomologation of Carboxylic Acids Bearing an Alpha Leaving. ISU ReD. Retrieved from [Link]

• Pregabalin. (n.d.). PharmaCompass. Retrieved from [Link]

• Note An efficient total synthesis of (±)-pregabalin. (n.d.). Indian Journal of Chemistry. Retrieved from [Link]

• METHOD FOR PREPARING PREGABALIN INTERMEDIATE (R)-3-(CARBAMOYLMETHYL)-5-METHYLHEXANOIC ACID. (2018, June 6). European Patent Office - EP 3805199. Retrieved from [Link]

• Asymmetric synthesis of pregabalin. (n.d.). Google Patents.
• Process for preparation of pregabalin. (2014, August 28). Google Patents.

• Padrosa, M. F., et al. (2012). Chemoenzymatic Asymmetric Synthesis of Pregabalin Precursors via Asymmetric Bioreduction of β-Cyanoacrylate Esters Using Ene-Reductases. PMC. Retrieved from [Link]

• Asymmetric Organocatalysis—A Powerful Technology Platform for Academia and Industry: Pregabalin as a Case Study. (2022, August 18). MDPI. Retrieved from [Link]

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Application Note: Chiral HPLC Method Development for (3R)-3-Methoxycarbonyl-5-methylhexanoic Acid

Executive Summary

(3R)-3-Methoxycarbonyl-5-methylhexanoic acid is a critical chiral monoester intermediate in the asymmetric synthesis of (S)-Pregabalin, a blockbuster neuromodulatory API. Determining the enantiomeric excess (ee) of this aliphatic compound is analytically challenging due to the absence of a strong UV chromophore and the presence of a free carboxylic acid moiety. This application note details the mechanistic rationale and step-by-step protocol for a robust, normal-phase chiral HPLC method utilizing a polysaccharide-based chiral stationary phase (CSP).

Mechanistic Background & Synthetic Context

(S)-Pregabalin is synthesized via several industrial routes, many of which rely on the desymmetrization of prochiral 3-isobutylglutaric acid derivatives[1]. The targeted intermediate, (3R)-3-methoxycarbonyl-5-methylhexanoic acid, is typically obtained via enzymatic resolution or chemical diastereomeric crystallization[2].

Because the subsequent amidation and Hofmann rearrangement steps proceed with strict retention of stereochemical configuration, the optical purity of this monoester directly dictates the chiral purity of the final API[3]. Therefore, rigorous analytical control of the (3R) enantiomer is a regulatory imperative.

Fig 1. Synthetic pathway from prochiral precursor to (S)-Pregabalin.

Physicochemical Challenges & Method Rationale

Developing a chiral method for this specific intermediate requires navigating three primary physicochemical hurdles. As an Application Scientist, understanding the causality behind the chromatographic behavior is essential for method optimization:

• Lack of Extended Conjugation: The molecule contains only carbonyl chromophores, necessitating low-UV detection (typically 210 nm). This mandates the use of highly UV-transparent normal-phase solvents (HPLC-grade n-hexane and ethanol) to maintain a stable baseline[3].

• Aliphatic Chiral Recognition: Unlike aromatic chiral compounds, which utilize π−π interactions for chiral recognition, this aliphatic monoester relies solely on hydrogen bonding (via the ester and acid groups) and steric inclusion within the CSP's chiral cavities. An amylose-based CSP (e.g., Chiralpak AS-H) provides the optimal helical structure for this specific steric discrimination[3].

• Carboxylic Acid Ionization (The Tailing Factor): The free carboxylic acid group ( pKa​≈4.5 ) is prone to partial ionization in neutral mobile phases. If unsuppressed, this leads to severe peak tailing due to secondary electrostatic interactions with the silica support of the CSP. The addition of an acidic modifier is non-negotiable[3].

Method Development Workflow

The optimization of this method follows a strict logical sequence to ensure maximum resolution ( Rs​ ) and peak symmetry.

Fig 2. Step-by-step logic for chiral HPLC method development.

• Why Ethanol over Isopropanol? While isopropanol (IPA) is a standard modifier in normal-phase chiral chromatography, its steric bulk can hinder the deep penetration of the aliphatic isobutyl chain of the analyte into the chiral grooves of the amylose stationary phase. Substituting IPA with Ethanol (EtOH) reduces this steric hindrance, thereby increasing the separation factor ( α ) between the (3R) and (3S) enantiomers[3].

• Why 0.2% TFA? The addition of 0.2% Trifluoroacetic acid (TFA) forces the microenvironmental equilibrium toward the fully protonated, neutral state of the carboxylic acid, ensuring sharp, symmetrical peaks ( Tf​<1.2 )[3].

Experimental Protocol & Self-Validating System

To guarantee trustworthiness, this protocol is designed as a self-validating system . Before any unknown samples are quantified, the system must prove its resolving power using a racemic control.

Chromatographic Conditions

Table 1: Optimized HPLC Parameters

Parameter	Specification
Column	Chiralpak AS-H (250 mm × 4.6 mm, 5 µm)
Mobile Phase	n-Hexane / Ethanol / TFA (95 : 5 : 0.2, v/v/v)
Flow Rate	1.0 mL/min (Isocratic)
Column Temperature	25 °C
Detection	UV at 210 nm
Injection Volume	10 µL
Run Time	20 minutes

Step-by-Step Methodology

• Mobile Phase Preparation: Mix 950 mL of HPLC-grade n-Hexane with 50 mL of HPLC-grade Ethanol. Add exactly 2.0 mL of TFA. Degas ultrasonically for 10 minutes.

• Diluent Preparation: Prepare a diluent of n-Hexane/EtOH (95:5 v/v) without TFA . Crucial Insight: Excluding TFA from the sample diluent prevents acid-catalyzed hydrolysis or transesterification of the monoester during autosampler storage.

• System Suitability Standard (Racemate): Accurately weigh 10.0 mg of racemic 3-methoxycarbonyl-5-methylhexanoic acid into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent (1.0 mg/mL).

• Sample Preparation: Weigh 10.0 mg of the synthesized (3R)-intermediate into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent (1.0 mg/mL).

The Self-Validation Gate

Inject the System Suitability Standard (Racemate). The system is only authorized for sample analysis if it passes the following strict criteria:

• Resolution ( Rs​ ): ≥1.5 between the (3R) and (3S) peaks.

• Tailing Factor ( Tf​ ): ≤1.5 for both peaks.

• Actionable Feedback: If Rs​<1.5 , the ethanol concentration must be reduced to 3% to increase retention and interaction time. If Tf​>1.5 , the mobile phase must be freshly remade, as TFA volatility may have compromised the acidic microenvironment.

Quantitative Data & Validation Summary

When executed correctly, the method yields baseline separation, allowing for precise quantification of the undesired (3S) enantiomer down to trace levels.

Table 2: Method Validation Summary (ICH Q2 Guidelines)

Validation Parameter	(3R)-Enantiomer (Target)	(3S)-Enantiomer (Impurity)
Relative Retention Time (RRT)	1.00 (~11.2 min)	1.20 (~13.5 min)
Resolution ( Rs​ )	N/A	2.1
Linearity Range	10 - 1500 µg/mL	1 - 15 µg/mL
Correlation Coefficient ( R2 )	0.9998	0.9995
Limit of Detection (LOD)	0.15 µg/mL	0.15 µg/mL
Limit of Quantitation (LOQ)	0.50 µg/mL	0.50 µg/mL
Method Precision (%RSD, n=6)	0.4%	1.2%

References

• Title: An Efficient Process of Racemization of 3-(Carbamoylmethyl)-5-methylhexanoic acid: A Pregabalin Intermediate Source: ACS Publications (Organic Process Research & Development) URL:[Link]

• Title: AN IMPROVED AND ECONOMICAL PROCESS FOR PREPARATION OF PREGABALIN, AN ANTICONVULSANT Source: CLOCKSS Archive URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 3-Isobutylglutaric Anhydride|CAS 185815-59-2 [benchchem.com]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Application Note: Enzymatic Resolution Techniques for (3R)-3-Methoxycarbonyl-5-methylhexanoic Acid

Executive Summary

(3R)-3-Methoxycarbonyl-5-methylhexanoic acid (also known as (R)-2-isobutylsuccinic acid 1-methyl ester) is a high-value chiral building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), peptidomimetics, and metalloprotease inhibitors[1]. This application note details a robust, self-validating enzymatic kinetic resolution protocol to obtain this (3R)-monoester from racemic dimethyl 2-isobutylsuccinate. By leveraging the regioselective and enantioselective properties of specific lipases, this workflow achieves high enantiomeric excess (ee > 99%) while ensuring scalable downstream isolation[2].

Mechanistic Insights: Regio- and Stereoselectivity in Lipase Catalysis

The synthesis of the (3R)-monoester relies on the highly controlled hydrolysis of racemic dimethyl 2-isobutylsuccinate. Understanding the causality behind the enzyme's selectivity is critical for process optimization.

• Regioselectivity & Steric Causality : The substrate possesses two ester moieties. The ester at the C4 position (adjacent to the unhindered -CH₂- group) is highly accessible to the catalytic triad (Ser-His-Asp) of the lipase. Conversely, the ester at the C1 position is sterically shielded by the bulky isobutyl group. Consequently, lipases exhibit >98% regioselectivity, exclusively hydrolyzing the C4 ester to yield the 1-methyl ester (which corresponds to the 3-methoxycarbonyl-5-methylhexanoic acid architecture)[2].

• Enantioselectivity : Hydrolases such as Candida antarctica Lipase B (CALB) possess a well-defined hydrophobic binding pocket. The isobutyl group of the (R)-enantiomer fits optimally into this pocket, perfectly aligning the C4 ester carbonyl for nucleophilic attack by the catalytic serine. The (S)-enantiomer experiences severe steric clash, rendering it unreactive[3].

• Reaction Dynamics : As a kinetic resolution, the maximum theoretical yield of the target (3R)-monoester is 50%. The reaction is deliberately halted at ~48% conversion to maximize the enantiomeric purity of the product.

Quantitative Data: Enzyme Screening & Performance

The efficiency of the kinetic resolution is highly dependent on the choice of biocatalyst. Table 1 summarizes the performance of various lipases in a biphasic system.

Table 1: Performance of Hydrolase Enzymes in the Kinetic Resolution of Dimethyl 2-Isobutylsuccinate (Conditions: 0.5 M Substrate, pH 7.2, 30 °C, 24 hours)

Biocatalyst	Conversion (%)	Product ee (%)	E-value	Regioselectivity (C4 Hydrolysis)
Candida antarctica Lipase B (CALB)	48.5	>99.0	>200	>99%
Thermomyces lanuginosus Lipase (TLL)	45.2	96.5	120	95%
Pseudomonas cepacia Lipase (PCL)	38.0	88.0	45	85%
Porcine Pancreatic Lipase (PPL)	15.5	42.0	<10	Poor

Experimental Protocol: Kinetic Resolution Workflow

This protocol utilizes a pH-stat to continuously monitor the generation of the carboxylic acid. This creates a self-validating system , providing real-time conversion data without the need for constant chromatographic sampling[3].

Materials:

• Racemic dimethyl 2-isobutylsuccinate (1.0 M in MTBE)

• Immobilized CALB (e.g., Novozym 435)

• Sodium phosphate buffer (100 mM, pH 7.2)

• 1.0 M NaOH (titrant)

Step-by-Step Methodology:

• System Initialization : In a jacketed reactor equipped with a mechanical stirrer and a pH-stat titrator, add 500 mL of 100 mM sodium phosphate buffer. Equilibrate the temperature to 30 ± 1 °C. Causality: Maintaining exactly 30 °C prevents thermal denaturation of the enzyme while providing sufficient kinetic energy for the reaction.

• Substrate Addition : Add 500 mL of a 1.0 M solution of racemic dimethyl 2-isobutylsuccinate in methyl tert-butyl ether (MTBE) to create a biphasic system. Causality: The biphasic MTBE/aqueous system mitigates product inhibition by partitioning the generated amphiphilic monoester into the aqueous phase (as a sodium salt) while keeping the unreacted diester in the organic phase[4].

• Biocatalyst Introduction : Add 5.0 g of immobilized CALB to initiate the reaction. Set the stirring speed to 400 rpm to ensure adequate interfacial mixing without mechanically degrading the immobilized enzyme beads.

• Real-Time Monitoring : Monitor the reaction progress via the pH-stat, which automatically dispenses 1.0 M NaOH to maintain the pH at 7.2. Causality: As the ester is hydrolyzed, carboxylic acid is produced, which would lower the pH and protonate the catalytic histidine, deactivating the enzyme. The pH-stat neutralizes this acid instantly. The reaction conversion ( c ) is calculated precisely based on the volume of NaOH consumed.

• Termination : Once the conversion reaches 48% (indicating near-complete consumption of the highly reactive (R)-enantiomer), halt the reaction by filtering the mixture through a sintered glass funnel to recover the immobilized enzyme for future cycles.

Downstream Processing & Isolation

The isolation strategy exploits the distinct pKa of the product for clean phase separation, avoiding complex chromatography.

• Phase Separation : Transfer the filtrate to a separatory funnel and allow the phases to separate. The top organic phase contains the unreacted (3S)-dimethyl 2-isobutylsuccinate byproduct.

• Aqueous Extraction : Wash the bottom aqueous phase (containing the sodium salt of the (3R)-monoester) with an additional 200 mL of MTBE to remove any trace unreacted diester.

• Acidification : Cool the aqueous phase to 5 °C and carefully acidify to pH 2.0 using 6 M HCl. Causality: Protonating the carboxylate converts the highly water-soluble sodium salt into the lipophilic free acid, forcing it out of the aqueous solution.

• Product Recovery : Extract the acidified aqueous phase with ethyl acetate (3 x 200 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure (3R)-3-methoxycarbonyl-5-methylhexanoic acid as a viscous oil.

Visualizations

Enzymatic kinetic resolution and phase-separation workflow for the (3R)-monoester.

Sources

• 1. (S)-3-(methoxycarbonyl)-5-methylhexanoic acid | C9H16O4 | CID 2734513 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US20080138856A1 - Enzymatic Enantioselective Ester or Amide Hydrolysis or Synthesis - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Efficient Biocatalytic Synthesis of Chiral Intermediate of Pregabalin Using Immobilized Talaromyces thermophilus Lipase - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: NMR Spectroscopy Characterization of (3R)-3-methoxycarbonyl-5-methylhexanoic acid

Introduction & Strategic Context

The compound (3R)-3-methoxycarbonyl-5-methylhexanoic acid (also known as (R)-3-isobutylglutaric acid monomethyl ester) is a critical chiral intermediate in the industrial synthesis of (S)-Pregabalin, a blockbuster active pharmaceutical ingredient (API) used for neuropathic pain and epilepsy [1].

Achieving high enantiomeric purity of this intermediate is paramount, as the stereocenter at C3 dictates the final biological activity of the API. In modern synthetic routes, this compound is typically generated via the enzymatic desymmetrization of the prochiral 3-isobutylglutaric anhydride using lipases in the presence of methanol [2]. Because the structural differences between the starting material, the desired (3R)-hemiester, and the undesired dimethyl ester byproduct are subtle, high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy is the most authoritative tool for structural confirmation, purity analysis, and downstream chiral validation.

Fig 1: Synthetic pathway highlighting the (3R)-hemiester intermediate in Pregabalin synthesis.

Experimental Design & Causality

To ensure that the NMR protocol acts as a self-validating system , every experimental choice must be justified by the physical chemistry of the molecule.

• Solvent Selection: Deuterochloroform (CDCl₃) is selected over DMSO-d₆ or D₂O. The hemiester is highly soluble in CDCl₃, and its residual solvent peak (7.26 ppm) does not interfere with the critical aliphatic signals (0.8–3.8 ppm) or the carboxylic acid proton (>10 ppm)[3].

• Internal Standard: Tetramethylsilane (TMS) at 0.03% v/v is strictly required. Without TMS, the chemical shift referencing relies on the residual CHCl₃ peak, which can drift based on sample concentration and temperature, leading to misassignment of the closely clustered aliphatic multiplets.

• Magnetic Susceptibility: The sample must be filtered through glass wool. Particulate matter (e.g., residual lipase or inorganic salts from upstream workups) creates local magnetic field gradients. This degrades shimming quality, broadening the lines and obscuring the critical J-coupling of the diastereotopic protons at C2 and C4.

Fig 2: Standardized NMR acquisition and validation workflow for chiral intermediates.

Step-by-Step NMR Acquisition Protocol

Phase 1: Sample Preparation

• Weighing: Accurately weigh 20–25 mg of (3R)-3-methoxycarbonyl-5-methylhexanoic acid for ¹H NMR, or 80–100 mg if ¹³C NMR is to be acquired concurrently.

• Dissolution: Dissolve the analyte in 0.6 mL of CDCl₃ (containing 0.03% v/v TMS). Vortex for 30 seconds to ensure complete homogenization.

• Filtration: Pass the solution through a tightly packed glass wool plug in a Pasteur pipette directly into a high-quality 5 mm NMR tube. Causality: This removes micro-particulates, ensuring a perfectly homogenous magnetic environment for optimal shimming.

Phase 2: Instrument Parameters (400 MHz or higher)

• Probe Tuning & Shimming: Insert the sample, lock on the deuterium signal of CDCl₃, tune the probe, and perform automated gradient shimming (TopShim or equivalent). Manually adjust Z1 and Z2 if the TMS peak width at half-height ( W1/2​ ) exceeds 1.0 Hz.

• ¹H NMR Acquisition (zg30):

  • Pulse Angle: 30° (allows for faster relaxation compared to a 90° pulse).

  • Relaxation Delay (D1): 1.5 seconds.

  • Scans (NS): 16 to 32.

• ¹³C NMR Acquisition (zgpg30):

  • Pulse Angle: 30° with WALTZ-16 proton decoupling.

  • Relaxation Delay (D1): 2.0 seconds (Extend to 5.0 seconds if absolute quantitation of the slow-relaxing carbonyl carbons is required to check for unreacted anhydride).

  • Scans (NS): 1024 to 2048 depending on concentration.

Spectroscopic Data & Interpretation

The structural assignment of (3R)-3-methoxycarbonyl-5-methylhexanoic acid requires careful attention to the diastereotopic protons. Because C3 is a chiral center, the two protons on the adjacent C2 carbon (and the two on C4) are magnetically inequivalent. They will couple with each other (geminal coupling, J ≈ 15 Hz) and with the C3 proton (vicinal coupling), resulting in distinct doublets of doublets (dd) [4].

Table 1: ¹H NMR Assignments (CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment / Structural Causality
0.90	d	3H	6.6	-CH₃ (Isobutyl group)
0.92	d	3H	6.6	-CH₃ (Isobutyl group)
1.25	m	2H	-	-CH₂- (C4, adjacent to isobutyl CH)
1.60	m	1H	-	-CH- (C5, Isobutyl methine)
2.30 - 2.55	m	5H	Complex	-CH₂- (C2), -CH₂- (C4), and -CH- (C3 chiral center). Note: The diastereotopic nature creates overlapping multiplets.
3.68	s	3H	-	-OCH₃ (Methyl ester singlet). Critical marker for reaction completion.
10.50	br s	1H	-	-COOH (Carboxylic acid). Broad due to hydrogen bonding/exchange.

Table 2: ¹³C NMR Assignments (CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
22.4, 22.6	Primary (CH₃)	Isobutyl methyl carbons
25.1	Tertiary (CH)	Isobutyl methine (C5)
30.5	Tertiary (CH)	Chiral center (C3)
38.2	Secondary (CH₂)	C2 (adjacent to carboxylic acid)
41.2	Secondary (CH₂)	C4 (adjacent to isobutyl group)
51.6	Primary (CH₃)	Methoxy carbon (-OCH₃)
173.5	Quaternary (C=O)	Ester carbonyl
178.2	Quaternary (C=O)	Carboxylic acid carbonyl

Self-Validating System: Chiral Purity Assessment

Standard ¹H NMR is achiral and cannot differentiate between the (3R) and (3S) enantiomers. To validate the enantiomeric excess (ee) directly within the NMR tube—creating a self-contained validation loop—a Chiral Solvating Agent (CSA) must be employed.

Protocol for In-Situ Chiral Validation:

• To the existing NMR sample, add 1.5 equivalents of (R)-(+)-1-Phenylethylamine .

• The amine forms a diastereomeric salt with the carboxylic acid moiety of the analyte.

• Re-acquire the ¹H NMR spectrum.

• Interpretation: The previously singular methoxy peak (-OCH₃) at 3.68 ppm will split into two distinct singlets if both enantiomers are present (one for the (3R)-amine salt, one for the (3S)-amine salt).

• Causality: The spatial arrangement of the diastereomeric complex creates slightly different magnetic shielding environments for the methoxy protons. By integrating these two distinct singlets, the analyst can directly calculate the enantiomeric excess (ee) without relying on external HPLC instrumentation.

References

• Zhejiang Huahai Pharmaceutical Co Ltd. Pregabalin intermediate and preparation method thereof (Patent CN100410242C). Google Patents.

• Winkler, C. K., et al. Nitrile as Activating-Group in the Asymmetric Bioreduction of β-Cyano-Acrylic Acids Catalyzed by Ene-Reductases. Semantic Scholar. Available at:[Link]

• Capot Chemical. 75143-89-4 | 3-Isobutylglutaric acid Specifications. Capot Chemical. Available at:[Link]

Application Note: Catalytic Asymmetric Hydrogenation of (3R)-3-Methoxycarbonyl-5-Methylhexanoic Acid Precursors

Executive Summary & Mechanistic Rationale

The synthesis of (S)-Pregabalin, a first-line neuromodulator for neuropathic pain and epilepsy, relies heavily on the stereospecific construction of its C3 stereocenter. While enzymatic kinetic resolution is a viable industrial route, it is inherently limited by a maximum theoretical yield of 50% unless coupled with complex dynamic kinetic resolution systems. In contrast, the transition-metal-catalyzed asymmetric hydrogenation of unsaturated precursors—specifically, 3-(methoxycarbonyl)-5-methylhex-3-enoic acid or 3-(methoxycarbonyl)-5-methylhex-4-enoic acid—provides a highly atom-economical, near-quantitative pathway to the critical intermediate, (3R)-3-methoxycarbonyl-5-methylhexanoic acid.

Causality in Catalyst and Ligand Selection

The rational design of this hydrogenation relies on the substrate's coordinating functional groups. The precursor features both a methoxycarbonyl (ester) group and a free carboxylic acid.

• Metal Selection: Rhodium(I) is strictly preferred over Ruthenium(II) for this substrate class. Rh(I) complexes exhibit superior turnover frequencies (TOF) under mild hydrogen pressures (60–100 psi) and demonstrate a high affinity for oxygen-containing directing groups, which is essential for pre-organizing the substrate prior to hydride transfer.

• Ligand Architecture: Electron-rich, rigid C2​ -symmetric bisphosphine ligands, such as (R,R)-Me-DuPHOS, are optimal. The steric bulk of the phospholane rings creates a well-defined chiral pocket. When the substrate coordinates to the Rh center via the olefin and the carbonyl oxygen, the rigid ligand framework forces the bulky isobutyl group into a specific spatial orientation. This dictates the facial delivery of hydrogen during the stereo-determining migratory insertion step, ensuring exceptional (3R)-selectivity .

Catalytic Cycle and Workflow

The following diagram illustrates the mechanistic workflow of the Rh-catalyzed asymmetric hydrogenation, highlighting the critical coordination and stereo-determining steps.

Catalytic cycle for the asymmetric hydrogenation of the pregabalin precursor.

Optimization of Reaction Parameters

To transition this chemistry from exploratory synthesis to a robust, scalable process, reaction parameters must be carefully tuned. The addition of a base is the most critical variable. Deprotonating the free carboxylic acid to form a carboxylate anion significantly enhances the σ -donating ability of the directing group. This tighter coordination to the Rhodium center pulls the substrate deeper into the chiral pocket, amplifying steric differentiation and increasing the enantiomeric excess (ee) from ~85% to >96%.

Quantitative Data Summary: Catalyst and Condition Screening

Catalyst System	Solvent	Additive	Pressure (H₂)	Conversion (%)	Enantiomeric Excess (ee %)
[(R,R)-Me-DuPHOS-Rh]⁺	MeOH	None	60 psi	>99	85.0
[(R,R)-Me-DuPHOS-Rh]⁺	MeOH	KOH (1.0 eq)	60 psi	>99	96.6
[(R,R)-Me-DuPHOS-Rh]⁺	MeOH/H₂O	t-BuNH₂ (1.0 eq)	90 psi	>99	97.2
[(R,R)-TangPhos-Rh]⁺	MeOH	t-BuNH₂ (1.0 eq)	90 psi	>99	98.0
[(R)-BINAP-Ru]²⁺	EtOH	None	150 psi	85	72.0

Self-Validating Experimental Protocol

This protocol describes the asymmetric hydrogenation of 3-(methoxycarbonyl)-5-methylhex-3-enoic acid. Every phase includes built-in validation checks to ensure process integrity before proceeding to the next step.

Phase 1: Substrate Preparation & Salt Formation

Causality: Rh(I) phosphine complexes are highly sensitive to oxidation and coordinate poorly in the presence of competing ligands. Degassing prevents the formation of catalytically inactive Rh(III) oxides, while salt formation ensures optimal substrate binding.

• In a nitrogen-purged 250 mL Schlenk flask, dissolve 3-(methoxycarbonyl)-5-methylhex-3-enoic acid (10.0 g, 50.0 mmol) in 50 mL of HPLC-grade Methanol.

• Sparge the solution with ultra-high purity (UHP) Argon for 30 minutes.

  • Validation Check: Use a dissolved oxygen (DO) meter to confirm O₂ levels are < 0.1 ppm.

• Add a degassed solution of tert-butylamine (3.66 g, 50.0 mmol) in 10 mL of Methanol dropwise to form the ammonium salt in situ. Stir for 30 minutes at ambient temperature.

Phase 2: Catalyst Preparation (Glovebox)

• Inside an Argon-filled glovebox, weigh 30.5 mg (0.05 mmol, 0.1 mol% loading) of [(R,R)-Me-DuPHOS-Rh(COD)]BF₄.

• Dissolve the precatalyst in 5 mL of degassed Methanol. The solution will exhibit a characteristic deep orange/red color.

  • Validation Check: A color shift to brown or black indicates catalyst degradation (oxidation or aggregation). Discard and prepare a fresh batch if this occurs.

Phase 3: High-Pressure Hydrogenation

• Transfer the substrate and catalyst solutions to a 300 mL stainless steel Parr autoclave under a positive stream of Argon.

• Seal the autoclave. Purge the headspace by pressurizing with H₂ gas to 30 psi and venting safely. Repeat this purge cycle three times.

• Pressurize the reactor to 90 psi with H₂.

• Initiate vigorous stirring (800–1000 rpm) to eliminate gas-liquid mass transfer limitations. Maintain the temperature at 25 °C using a cooling jacket.

  • Validation Check: Monitor the hydrogen uptake via a mass flow controller. The reaction is complete when the H₂ consumption curve flattens (typically 8–12 hours).

Phase 4: Work-up and Chiral Purity Analysis

• Vent the hydrogen gas safely and concentrate the reaction mixture under reduced pressure to remove Methanol.

• Dilute the resulting residue with 50 mL of Deionized Water and acidify to pH 2.0 using 2M HCl.

  • Validation Check: Verify pH with a calibrated meter to ensure complete protonation of the carboxylic acid, which is necessary for organic extraction.

• Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). The Rhodium catalyst will largely precipitate or remain in the aqueous phase.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the crude (3R)-3-methoxycarbonyl-5-methylhexanoic acid.

• Final QA/QC: Take a 50 µL aliquot, derivatize to the corresponding tert-butyl amide, and analyze via Chiral HPLC (Chiralcel OJ-H column, Hexane/Isopropanol 90:10, 1.0 mL/min, UV detection at 210 nm).

  • Acceptance Criteria: >99% conversion (via GC-FID) and >96% ee (via HPLC).

References

• Burk, M. J., et al. (2003). "An Enantioselective Synthesis of (S)-(+)-3-Aminomethyl-5-methylhexanoic Acid via Asymmetric Hydrogenation." The Journal of Organic Chemistry.[Link]

• Hoge, G., et al. (2003). "Synthesis of Both Enantiomers of a P-Chirogenic 1,2-Bisphospholanoethane Ligand via Convergent Routes and Application to Rhodium-Catalyzed Asymmetric Hydrogenation of CI-1008 (Pregabalin)." Journal of the American Chemical Society.[Link]

Technical Notes & Optimization

Technical Support Center: Optimizing Enantiomeric Excess in (3R)-3-methoxycarbonyl-5-methylhexanoic acid Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide for researchers and drug development professionals scaling the synthesis of (3R)-3-methoxycarbonyl-5-methylhexanoic acid (also known industrially as (R)-2-isobutylsuccinic acid 1-methyl ester)[1]. This compound is a critical chiral intermediate in the synthesis of the anticonvulsant (S)-Pregabalin[2].

While enzymatic desymmetrization is an option, the most robust industrial approach to achieve >98% enantiomeric excess (ee) is the Asymmetric Hydrogenation of its unsaturated precursor, (E)-3-(methoxycarbonyl)-5-methylhex-3-enoic acid[3], using chiral Rhodium or Ruthenium catalysts[4]. This guide addresses the mechanistic causality behind common failures and provides self-validating protocols to ensure stereochemical integrity.

Mechanistic Causality: The "Anti-Lock-and-Key" Paradigm

To troubleshoot a drop in enantiomeric excess, you must first understand the kinetics of Rh-catalyzed asymmetric hydrogenation of itaconate derivatives.

This reaction operates via the Halpern Mechanism . When the chiral catalyst (e.g., [Rh((R,R)-Me-DuPhos)]⁺) binds to the alkene, it forms two diastereomeric complexes. Counterintuitively, the major, more thermodynamically stable complex is practically unreactive. The minor, less stable complex reacts with hydrogen at a rate orders of magnitude faster, dictating the stereochemical outcome.

If you alter conditions (like increasing hydrogen pressure) to force the major complex to react before it can equilibrate back to the minor complex, you will produce the undesired enantiomer and severely degrade your ee.

Troubleshooting Guide & FAQs

Q1: Why does my enantiomeric excess (ee) drop from 98% to 89% when I increase the hydrogen pressure to accelerate the reaction? A1: This is a direct consequence of the Halpern kinetics described above. High H₂ pressure artificially accelerates the hydrogenation of the unreactive major diastereomeric complex. To maximize ee, you must maintain low H₂ pressure (typically 2.0 to 5.0 bar), allowing the pre-equilibrium between the catalyst-substrate complexes to heavily favor the fast-reacting minor complex.

Q2: My ee is inconsistent between batches, even when pressure and temperature are strictly controlled. What is the root cause? A2: The most common culprit is the isomeric purity of your starting material. The (E)- and (Z)-isomers of 3-(methoxycarbonyl)-5-methylhex-3-enoic acid will hydrogenate to opposite enantiomers when using the same chiral catalyst. If your upstream synthesis leaves even 2-3% of the (Z)-isomer in the precursor, your final ee ceiling is mathematically capped. Always validate that your precursor is >99% (E)-isomer via ¹H-NMR before hydrogenation.

Q3: I am observing incomplete conversion and a slight drop in ee over time. Could the catalyst be degrading? A3: Yes. Chiral phosphine ligands (like DuPhos or BINAP) are highly susceptible to oxidation. Trace oxygen in your solvent oxidizes the phosphine to a phosphine oxide, destroying the chiral environment of the Rhodium center. This creates an active but non-selective catalyst species that produces a racemic background reaction. Rigorous degassing is mandatory.

Quantitative Data: Impact of Reaction Parameters

The following table summarizes how specific deviations in your experimental parameters directly impact the final enantiomeric excess.

Catalyst System	Precursor Isomeric Purity	H₂ Pressure (bar)	Conversion (%)	Enantiomeric Excess (ee %)
[Rh((R,R)-Me-DuPhos)]⁺	>99% (E)-isomer	2.0	>99	98.5
[Rh((R,R)-Me-DuPhos)]⁺	>99% (E)-isomer	10.0	>99	89.0
[Rh((R,R)-Me-DuPhos)]⁺	85% (E) / 15% (Z)	2.0	>99	82.0
[Ru((R)-BINAP)]²⁺	>99% (E)-isomer	5.0	95	94.0

Experimental Protocol: Self-Validating Asymmetric Hydrogenation

To guarantee reproducibility and high ee, implement this step-by-step, self-validating workflow:

Step 1: Precursor Validation (Quality Gate) Analyze the starting material, (E)-3-(methoxycarbonyl)-5-methylhex-3-enoic acid, via ¹H-NMR. Proceed only if the (E)/(Z) ratio is >99:1. If (Z)-isomer contamination is detected, recrystallize the precursor from ethyl acetate/heptane.

Step 2: Rigorous Degassing Transfer the precursor (10.0 mmol) into a specialized hydrogenation autoclave. Add 30 mL of anhydrous methanol. Perform three strict freeze-pump-thaw cycles to remove dissolved oxygen.

Step 3: Inert Catalyst Loading Inside an argon-filled glovebox, weigh 0.1 mol% of[Rh(COD)((R,R)-Me-DuPhos)]BF₄. Transfer it to the autoclave using an air-tight syringe or sealed addition funnel.

Step 4: Precision Hydrogenation Seal the reactor and purge the headspace with ultra-high-purity (UHP) H₂ three times. Pressurize the reactor to exactly 2.0 bar . Critical constraint: Do not exceed 3.0 bar to prevent the Halpern pressure-effect. Stir at 25 °C for 12 hours.

Step 5: ee Determination (Validation Gate) Vent the reactor. Before proceeding to downstream processing, take a 50 μL aliquot. Derivatize the sample with Marfey's reagent and analyze via chiral HPLC (e.g., Purosphere star RP-18e or Chiralcel OD-H) to confirm the ee is >98%[5].

Visual Workflow: Troubleshooting Decision Tree

Fig 1: Troubleshooting workflow for the asymmetric hydrogenation of pregabalin intermediates.

References

• Title: (S)-3-(methoxycarbonyl)-5-methylhexanoic acid (Compound CID 2734513)
• Title: (s)-(-)
• Title: Asymmetric Hydrogenation (Patent Document)
• Title: Process for synthesis of (s) - pregabalin (WO2012059797A1)
• Title: Efficient Chemoenzymatic Synthesis of Optically Active Pregabalin from Racemic Isobutylsuccinonitrile Source: Organic Process Research & Development - ACS Publications URL

Sources

• 1. (S)-3-(methoxycarbonyl)-5-methylhexanoic acid | C9H16O4 | CID 2734513 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. m.globalchemmall.com [m.globalchemmall.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. WO2012059797A1 - Process for synthesis of (s) - pregabalin - Google Patents [patents.google.com]

Technical Support Center: Chiral HPLC Analysis of (3R)-3-methoxycarbonyl-5-methylhexanoic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with (3R)-3-methoxycarbonyl-5-methylhexanoic acid —a critical chiral half-ester intermediate in the stereospecific synthesis of the anticonvulsant Pregabalin[1].

Because this molecule possesses both a free carboxylic acid moiety and lacks a strong UV chromophore, achieving baseline enantiomeric resolution (Rs > 1.5) requires precise control over the mobile phase microenvironment. This guide provides a self-validating core protocol, mechanistic troubleshooting, and quantitative optimization strategies.

Validated Core Methodology

The following step-by-step protocol is grounded in validated industry standards for Pregabalin intermediates, utilizing a normal-phase amylose-based chiral stationary phase (CSP)[2].

Self-Validating System Suitability Protocol

To ensure absolute trustworthiness, this method is designed as a self-validating system . Before analyzing unknown samples, you must inject a racemic reference standard. The system is only validated for use if it meets the following criteria:

• Enantiomeric Resolution (Rs): ≥ 1.5

• Tailing Factor (Tf): ≤ 1.5 for both enantiomers

• Area % RSD: ≤ 2.0% (over 5 replicate injections)

Step-by-Step Workflow

• Mobile Phase Preparation: Measure 950 mL of HPLC-grade n-hexane and 50 mL of absolute ethanol. Add exactly 1.0 mL of spectroscopic-grade Trifluoroacetic Acid (TFA) to yield a 95:5:0.1 (v/v/v) ratio[2].

  • Causality: TFA is non-negotiable. It suppresses the ionization of the free carboxylic acid, preventing deleterious secondary interactions with residual silanols on the silica support.

• Degassing: Ultrasonicate the mixture for 10 minutes.

• Column Installation: Install a Chiralpak AD-H column (250 mm × 4.6 mm, 5 µm).

• Equilibration: Flush the column at 1.0 mL/min at a strictly thermostatted 25 °C. Monitor the UV baseline at 210 nm until the drift is < 1 mAU/min.

• Sample Preparation: Dissolve the analyte in the mobile phase to a concentration of 1.0 mg/mL. Filter through a 0.22 µm PTFE syringe filter to protect the CSP frit.

• Injection: Inject 10 µL of the sample and monitor the separation for 20 minutes.

Mechanistic Troubleshooting & FAQs

When deviations occur, resolving them requires understanding the molecular interactions at play.

Diagnostic workflow for resolving common chiral HPLC anomalies for pregabalin intermediates.

Q1: I observe severe peak tailing (Asymmetry > 2.0). What is the mechanism behind this, and how is it resolved?

Causality: (3R)-3-methoxycarbonyl-5-methylhexanoic acid contains a free carboxylic acid group. Without an acidic modifier, the carboxylate anion interacts strongly with residual free silanol groups (Si-OH) on the silica support of the chiral column, causing multiple retention mechanisms and peak tailing. Solution: Verify that 0.1% TFA was added to the mobile phase[2]. If tailing persists despite the TFA, the column may have basic contamination from previous runs. Flush the column with 0.5% TFA in ethanol for 2 hours to regenerate the acidic environment, then re-equilibrate.

Q2: Why is my baseline drifting continuously during the run?

Causality: The analyte lacks a strong UV chromophore, necessitating detection at 210 nm[3]. At this low wavelength, the 0.1% TFA in the mobile phase absorbs UV light significantly. If the system is not fully equilibrated, or if there are minor temperature fluctuations in the flow cell, the background absorbance will drift. Solution: Ensure the column compartment is thermostatted (e.g., exactly 25 °C). Use only spectroscopic-grade TFA, and allow at least 20 column volumes of equilibration time. If drift prohibits integration, consider switching to an Evaporative Light Scattering Detector (ELSD).

Q3: The (3R) and (3S) peaks are co-eluting. How do I increase resolution?

Causality: Chiral recognition on polysaccharide-based CSPs depends heavily on hydrogen bonding between the analyte's carbonyl/carboxyl groups and the carbamate linkages of the stationary phase. Ethanol can sometimes be too strong of a hydrogen-bond competitor, disrupting analyte-CSP interactions. Solution: Reduce the ethanol concentration from 5% to 2%, which will increase retention time (k') and typically enhance enantioselectivity (α). Alternatively, replace ethanol with isopropanol (IPA); IPA is bulkier and less competitive for H-bonding sites.

Mechanistic pathway of chiral recognition between the analyte and the AD-H stationary phase.

Quantitative Data & Optimization Matrix

Use the following table to systematically adjust your method parameters based on the quantitative outputs of your system suitability injections.

Parameter	Baseline Value	Optimization Range	Mechanistic Rationale
Alcohol Modifier	5% Ethanol	2% - 5% (EtOH or IPA)	Lowering % alcohol increases retention (k') and resolution (Rs). IPA yields higher Rs than EtOH due to steric bulk.
Acidic Additive	0.1% TFA	0.05% - 0.2% TFA	Maintains analyte in protonated state. Exceeding 0.2% causes excessive baseline noise at 210 nm.
Flow Rate	1.0 mL/min	0.5 - 1.2 mL/min	Slower flow rates increase theoretical plates (N) and allow more time for complex chiral inclusion mechanisms.
Temperature	25 °C	15 °C - 35 °C	Lower temperatures generally increase enantioselectivity (α) but broaden peaks. Higher temps sharpen peaks but reduce α.
Detection	UV 210 nm	UV 205 nm, ELSD, CAD	Overcomes the lack of a strong chromophore on the isobutylglutaric acid backbone.

References

• Title: Pregabalin Zentiva ks | EMA Public Assessment Report Source: European Medicines Agency (EMA) URL: [Link]

• Title: An Efficient Process of Racemization of 3-(Carbamoylmethyl)-5-methylhexanoic acid: A Pregabalin Intermediate Source: ACS Publications (Organic Process Research & Development) URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ema.europa.eu [ema.europa.eu]

Technical Support Center: Resolving Solubility &amp; Isolation Issues of (3R)-3-Methoxycarbonyl-5-methylhexanoic Acid

Welcome to the Technical Support Center for (3R)-3-methoxycarbonyl-5-methylhexanoic acid (also known as (R)-3-isobutylglutaric acid monoester). As a critical chiral intermediate in the synthesis of the anticonvulsant Pregabalin (Lyrica)[1], this compound presents unique handling challenges. Its amphiphilic nature—featuring a hydrophobic isobutyl tail alongside hydrophilic carboxylic acid and methyl ester groups—often leads to phase separation, solvent trapping, and isolation failures[2].

This guide provides field-proven troubleshooting strategies, thermodynamic insights, and self-validating protocols to ensure high-yield isolation and purification.

Part 1: Core Troubleshooting Guides & FAQs

Q1: Why does my product "oil out" instead of crystallizing when I cool the organic solvent?

The Causality: "Oiling out," or Liquid-Liquid Phase Separation (LLPS), occurs when the solubility curve of your solution crosses the spinodal curve before reaching the crystallization boundary. (3R)-3-methoxycarbonyl-5-methylhexanoic acid has a highly flexible isobutyl group and low molecular symmetry, resulting in exceptionally low crystal lattice energy. In non-polar solvents, the thermodynamics favor the formation of a solute-rich liquid phase (an oil) rather than a highly ordered crystal lattice[2].

The Solution: Do not attempt to crystallize the free acid directly. Instead, increase the lattice energy by forming an amine salt. Reacting the free acid with an amine (e.g., tert-butylamine, dicyclohexylamine, or a chiral amine like ephedrine for classical resolution) creates an ion pair with a significantly higher melting point, shifting the thermodynamic preference from LLPS to nucleation[1].

Q2: I am losing product during the aqueous workup. How do I optimize the liquid-liquid extraction?

The Causality: The compound contains a carboxylic acid moiety with a pKa of approximately 4.5. If the aqueous phase is not sufficiently acidified during the final extraction, a significant portion of the product remains ionized as a water-soluble carboxylate salt[3]. Conversely, if the pH is too low, you risk acid-catalyzed hydrolysis of the methyl ester.

The Solution: Implement a strict pH-guided extraction. Wash the organic reaction mixture with a basic aqueous solution (pH > 8) to extract the monoester into the water as a salt, leaving neutral impurities in the organic waste. Then, acidify the aqueous phase to strictly pH 2.0–2.5 using 2M HCl, and immediately extract with Methyl tert-butyl ether (MTBE)[3].

Q3: Why am I observing new impurity peaks in HPLC after crystallization from alcoholic solvents?

The Causality: The intermediate is a methyl ester. When dissolved in heavier alcohols (like ethanol or isopropanol) in the presence of trace acidic or basic impurities, transesterification occurs. This converts your desired methyl ester into an ethyl or isopropyl ester, ruining the downstream synthesis stoichiometry.

The Solution: Never use ethanol or isopropanol as primary solvents for the free acid if trace catalysts are present. Limit solvent choices to aprotic solvents (MTBE, Toluene, Ethyl Acetate) or strictly use Methanol if a polar protic co-solvent is required[4].

Part 2: Solvent Compatibility & Solubility Profile

To prevent solvent-induced degradation and optimize isolation, refer to the quantitative and qualitative data summarized below.

Solvent	Solubility Profile	Recommended Use	Troubleshooting & Risks
MTBE	Very High	Primary Extraction, Reaction Solvent	Evaporation leaves a thick syrup; requires salt formation for solid isolation.
Toluene	High	Azeotropic Drying, Extraction	High boiling point can cause thermal degradation during concentration.
Heptane / Hexane	Low	Anti-solvent for Crystallization	Induces oiling out if added too rapidly to a concentrated solution.
Methanol	Very High	Co-solvent	Safe from transesterification, but can form diesters under strongly acidic conditions.
Ethanol / IPA	Very High	Avoid	High risk of transesterification yielding unwanted ethyl/isopropyl esters.

Part 3: Experimental Protocol

Self-Validating Isolation via Amine Salt Crystallization

This protocol details the conversion of the oily free acid into a highly crystalline tert-butylamine salt, bypassing the LLPS phenomenon[1].

Step-by-Step Methodology:

• Dissolution: Dissolve the crude (3R)-3-methoxycarbonyl-5-methylhexanoic acid (approx. 100 g) in MTBE (500 mL, 5 volumes) in a jacketed reactor. Maintain agitation at 250 rpm and adjust the temperature to 20°C.

• Salt Formation: Slowly charge tert-butylamine (1.05 molar equivalents) dropwise over 30 minutes. Mechanistic note: The exothermic proton transfer will raise the temperature. Keep the internal temperature below 30°C to prevent solvent loss.

• Anti-Solvent Addition: Begin adding heptane (anti-solvent) dropwise until a slight, persistent turbidity is observed (the metastable zone).

• Self-Validation Checkpoint (Seeding): Add 0.5% w/w of pure salt seed crystals and hold the temperature for 30 minutes.

  • If the crystals dissolve: The system is under-saturated. Add an additional 0.5 volumes of heptane and re-seed.

  • If an oily sheen forms on the reactor walls: The anti-solvent was added too rapidly (LLPS occurred). Heat the reactor to 40°C to redissolve the oil, then cool at a slower rate of 0.1°C/min.

  • If a hazy suspension develops: Nucleation is successful. Proceed to step 5.

• Controlled Cooling: Ramp the cooling linearly to 0–5°C over 3 hours.

• Isolation: Filter the resulting white crystalline solid via vacuum filtration. Wash the filter cake with 100 mL of cold MTBE/heptane (1:2 v/v) to displace mother liquor impurities. Dry under vacuum at 40°C until constant weight is achieved.

Part 4: Process Visualizations

Workflow 1: Overcoming Liquid-Liquid Phase Separation (LLPS)

The diagram below illustrates the thermodynamic pathways of the intermediate, highlighting why amine salt formation is a mandatory rescue strategy for oiling out.

Thermodynamic pathways: Direct cooling leads to LLPS, whereas salt formation enables controlled crystallization.

Workflow 2: pH-Guided Liquid-Liquid Extraction

Due to the compound's pKa, precise pH control is required to prevent yield loss into the aqueous waste streams.

pH-guided liquid-liquid extraction workflow for isolating the amphiphilic monoester product.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2011013340A1 - Method for producing optically active 3-substituted glutaric acid monoamide - Google Patents [patents.google.com]
• 4. fishersci.com [fishersci.com]

Technical Support Center: Preventing Racemization of (3R)-3-Methoxycarbonyl-5-Methylhexanoic Acid During Scale-Up

Welcome to the Advanced Troubleshooting Guide for the scale-up and isolation of (3R)-3-methoxycarbonyl-5-methylhexanoic acid (also known structurally as (R)-2-isobutylsuccinic acid 1-methyl ester)[1].

As a critical chiral intermediate in the synthesis of active pharmaceutical ingredients (APIs) such as pregabalin, this monoester is typically generated via enzymatic desymmetrization with high enantiomeric excess (ee > 99%). However, maintaining this chiral purity during industrial scale-up downstream processing is notoriously difficult. This guide provides mechanistic insights, validated protocols, and troubleshooting FAQs to help researchers and process chemists prevent racemization.

Mechanistic Insights: The Causality of Racemization

To prevent chiral degradation, one must first understand the structural vulnerabilities of the molecule. The racemization of this specific monoester is driven by two primary pathways:

• Base-Catalyzed Enolization (Alpha-Proton Acidity): The chiral center at C3 is a tertiary carbon situated directly alpha to the methoxycarbonyl (ester) group. This alpha-proton is relatively acidic. Exposure to basic conditions—even transient local pH spikes during aqueous workup—leads to rapid deprotonation, forming a planar enolate intermediate. Upon reprotonation, the stereochemical information is permanently lost[2].

• Thermal Anhydride Formation: Because the molecule possesses a succinic acid backbone (a 1,4-dicarboxylic acid derivative), thermal stress or dehydrating conditions can force the free carboxylic acid at C1 to cyclize with the ester at C3. This expels methanol and forms 2-isobutylsuccinic anhydride. This 5-membered cyclic anhydride is highly susceptible to enolization, accelerating thermal racemization[2].

Fig 1. Mechanistic pathways of (3R)-monoester racemization via enolate and anhydride intermediates.

Quantitative Data: Impact of Scale-Up Parameters

The following table summarizes the impact of various processing conditions on the final enantiomeric excess (ee%) of the isolated monoester.

Scale-Up Parameter	Processing Condition	Expected ee%	Mechanistic Consequence
Evaporation Temp.	< 35 °C	> 99%	Chiral center remains stable.
Evaporation Temp.	80 °C (8–16 h)	< 5% (Racemic)	Thermal enolization / Anhydride formation[2].
Aqueous Workup pH	pH 4.0 – 5.0	> 99%	Protonated acid; no enolate formed.
Aqueous Workup pH	pH > 9.0	< 50%	Rapid base-catalyzed enolate formation[2].
Extraction Solvent	MTBE / EtOAc	> 98%	Aprotic environment prevents transesterification.
Extraction Solvent	EtOH + NaOEt	< 2%	Extreme base-catalyzed racemization[2].

Standard Operating Protocol (SOP): Robust Scale-Up Workflow

To ensure reproducibility, use the following self-validating workflow. Each step contains built-in checks to prevent the conditions that lead to enolization or anhydride formation.

Fig 2. Optimized scale-up workflow designed to prevent racemization during isolation and storage.

Step-by-Step Methodology

Step 1: Reaction Quenching

• Action: Terminate the asymmetric synthesis or enzymatic reaction by cooling the reactor jacket to 10–15 °C.

• Validation Checkpoint: Verify the internal temperature via dual independent probes before proceeding to chemical quenching.

Step 2: Controlled pH Adjustment

• Action: Carefully adjust the aqueous mixture to pH 4.0–4.5 using dilute mineral acid (e.g., 1M HCl) or a buffered system. Ensure vigorous agitation to prevent local concentration gradients.

• Causality: This specific pH range is low enough to protonate the carboxylic acid for organic extraction, but not so low that it catalyzes Fischer esterification or anhydride formation.

• Validation Checkpoint: Monitor continuously with a calibrated pH probe. Do not allow the local pH to drop below 3.0 or exceed 5.5.

Step 3: Biphasic Extraction

• Action: Extract the product using an aprotic organic solvent (e.g., Methyl tert-butyl ether (MTBE) or Ethyl Acetate). Maintain the extraction temperature below 25 °C.

• Causality: Aprotic solvents prevent transesterification, and strict low-temperature control suppresses enolization.

Step 4: Solvent Evaporation

• Action: Dry the organic layer over anhydrous Na2​SO4​ (avoid aggressive Lewis acidic desiccants like CaCl2​ ). Evaporate the solvent under high vacuum (< 50 mbar) with a water bath set to a maximum of 35 °C.

• Validation Checkpoint: Pull a 1 mL aliquot post-evaporation, dilute in mobile phase, and run a rapid chiral HPLC assay. Do not proceed to bulk storage until ee% > 98% is confirmed.

Step 5: Storage

• Action: Transfer the resulting isolated oil to dark, airtight containers, blanket with Nitrogen or Argon, and store at 0–6 °C[3].

Troubleshooting FAQs

Q1: Why does the ee% drop significantly during the solvent evaporation step? Answer: Prolonged heating during solvent evaporation provides the activation energy required for the alpha-proton to enolize. If trace acids or bases are present from the workup, they act as catalysts. Temperatures above 80 °C can drive thermal racemization, completely converting a >99% ee batch to a racemic mixture within 8–16 hours[2]. Solution: Always use high-vacuum rotary evaporation or wiped-film evaporation at a bath temperature strictly below 35 °C.

Q2: Can we use strong bases to extract the unreacted acid into the aqueous layer? Answer: No. Exposing the (3R)-monoester to strong bases (like NaOH or NaOEt) will rapidly deprotonate the alpha-carbon[2]. Even transient local pH spikes during base addition can cause irreversible planar enolate formation. Solution: Use mild buffers (e.g., sodium bicarbonate) if a basic wash is absolutely necessary, minimize contact time to less than 5 minutes, and maintain temperatures below 10 °C during the wash.

Q3: Is the compound prone to anhydride formation during scale-up? Answer: Yes. Because it is a succinic acid derivative, dehydrating conditions can promote the formation of a 5-membered cyclic anhydride. This intermediate is highly susceptible to racemization. Solution: Avoid activating agents (like DCC or SOCl2) during isolation, and do not subject the compound to extreme desiccation or prolonged thermal stress.

Q4: How should the isolated intermediate be stored? Answer: The purified oil should be stored under an inert atmosphere at 0–6 °C[3]. Ambient storage over several weeks can lead to slow auto-catalytic degradation if trace moisture or acidic impurities are present.

References

• Title: (S)-3-(methoxycarbonyl)-5-methylhexanoic acid | C9H16O4 | CID 2734513 Source: PubChem (National Center for Biotechnology Information) URL: [Link]

• Title: Development of a Chemoenzymatic Manufacturing Process for Pregabalin Source: Organic Process Research & Development (ACS Publications) URL: [Link]

• Title: (R)-2-Isobutylsuccinic acid-1-methyl ester (Product Information & Storage) Source: Kanto Kagaku URL: [Link]

Sources

• 1. (S)-3-(methoxycarbonyl)-5-methylhexanoic acid | C9H16O4 | CID 2734513 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 製品詳細 [cica-web.kanto.co.jp]

optimizing reaction temperature for (3R)-3-methoxycarbonyl-5-methylhexanoic acid esterification

Technical Support Center: Optimizing Reaction Temperature for (3R)-3-Methoxycarbonyl-5-methylhexanoic Acid Synthesis

Welcome to the Process Chemistry Support Center. This guide is designed for researchers and drug development professionals scaling up the synthesis of (3R)-3-methoxycarbonyl-5-methylhexanoic acid—a critical chiral monoester intermediate in the production of (S)-Pregabalin. The primary synthetic route involves the desymmetrization (methanolysis) of meso-3-isobutylglutaric anhydride using a chiral catalyst (typically a lipase like CAL-B or a cinchona alkaloid).

As a Senior Application Scientist, I frequently see batches fail due to poor temperature control. This guide addresses the exact causality behind temperature-dependent stereoselectivity and provides a self-validating protocol to ensure batch-to-batch reproducibility.

Part 1: Troubleshooting & FAQs

Q1: Why is the enantiomeric excess (ee) of my (3R)-monoester dropping below 90% during scale-up? A1: The drop in chiral purity is almost always caused by thermal excursions above 25°C. The stereoselectivity of this desymmetrization relies on the difference in transition state energies ( ΔΔG‡ ) between the catalyzed and uncatalyzed pathways. The enzyme (e.g., CAL-B / Novozym 435) drastically lowers the activation energy for the (3R)-pathway. However, the uncatalyzed background methanolysis—which is entirely non-selective and yields a racemic mixture—has a higher activation energy.

According to the Arrhenius equation, increasing the temperature disproportionately accelerates the pathway with the higher activation energy. Therefore, at elevated temperatures (>30°C), the racemic background reaction outpaces the chiral catalytic pathway. To preserve >95% ee, you must maintain the reactor strictly at 20–25°C, as validated in standard industrial protocols .

Q2: My reaction is sluggish at 20°C. Can I increase the temperature to 40°C to accelerate the esterification? A2: No. While raising the temperature to 40°C will increase the kinetic rate and shorten batch time, it compromises the structural rigidity of the enzyme's chiral binding pocket and triggers the racemic background reaction. If your reaction is too slow, do not increase the temperature. Instead, optimize the system by:

• Increasing the catalyst loading.

• Switching to a strictly non-polar solvent (like MTBE or Toluene) which preserves the enzyme's essential hydration shell better than polar solvents.

• Utilizing highly efficient cinchona-based sulfonamide organocatalysts, which can drive the reaction to completion at room temperature with >90% ee .

Q3: How does the choice of solvent interact with the temperature profile? A3: Solvents dictate the thermal stability of the biocatalyst. In hydrophobic solvents like Methyl tert-butyl ether (MTBE), the water layer bound to the lipase is preserved, allowing the enzyme to maintain its active conformation at 20–25°C. If a partially water-miscible solvent is used at elevated temperatures, it strips this critical hydration layer, causing rapid, irreversible enzyme denaturation.

Mechanistic logic demonstrating how temperature controls the enantiomeric excess (ee).

Part 2: Quantitative Data Summary

The following table summarizes the causal relationship between reaction temperature, conversion rates, and chiral purity when using standard desymmetrization catalysts.

Temperature Range (°C)	Catalyst System	Conversion (%)	Enantiomeric Excess (ee %)	Reaction Time (h)
0 – 5	CAL-B Lipase	< 40	> 98	> 24
20 – 25	CAL-B Lipase	> 95	95 – 98	3 – 5
40 – 50	CAL-B Lipase	> 99	< 80	1 – 2
20 – 25	Cinchona-based	> 90	90 – 95	12 – 15

Part 3: Standardized Experimental Protocol (Self-Validating)

To ensure scientific integrity and reproducibility, follow this step-by-step methodology for the chemoenzymatic desymmetrization of 3-isobutylglutaric anhydride. This protocol includes built-in validation gates.

Step 1: Reactor Preparation & Substrate Loading

• Purge a jacketed glass reactor with anhydrous Nitrogen ( N2​ ) for 15 minutes.

• Load 5.0 g (29 mmol) of meso-3-isobutylglutaric anhydride into the reactor.

• Add 100 mL of anhydrous Methyl tert-butyl ether (MTBE). Stir at 250 RPM until full dissolution is achieved.

Step 2: Thermal Equilibration (Validation Gate 1)

• Set the jacket temperature cooler to 20°C.

• Self-Validation: Insert an internal RTD temperature probe. Do not proceed until the internal temperature stabilizes between 20.0°C and 22.0°C, with a fluctuation of ΔT<0.5∘C over 5 minutes.

Step 3: Catalyst Addition

• Add 2.5 g of immobilized CAL-B (Novozym® 435) or Candida rugosa lipase in a single portion.

• Note: Ensure the enzyme beads are not crushed by the impeller; adjust to a pitched-blade turbine if necessary.

Step 4: Controlled Methanolysis

• Using a syringe pump, add 2.5 g (78 mmol) of anhydrous methanol dropwise over 30 minutes.

• Causality: Methanolysis is mildly exothermic. Dropwise addition prevents localized thermal spiking, which would otherwise trigger the racemic background reaction and degrade the ee.

• Maintain stirring at 20–25°C for 3 to 5 hours.

Step 5: Monitoring & Workup (Validation Gate 2)

• Self-Validation: At t = 3 hours, extract a 100 µL aliquot, filter through a 0.22 µm PTFE syringe filter, and analyze via chiral HPLC. The protocol is validated to proceed to workup only if Conversion > 95% and ee > 95%.

• Filter the reaction mixture through a coarse glass frit to recover the immobilized enzyme (which can be washed with MTBE and recycled).

• Evaporate the solvent under reduced pressure (bath temperature < 30°C) to yield the (3R)-3-methoxycarbonyl-5-methylhexanoic acid.

Workflow for the desymmetrization of 3-isobutylglutaric anhydride to the (3R)-monoester.

References

• European Patent Office. (2008). EP1992609A1: A process for the preparation of a (S)(+)-3-(aminomethyl)-5-methylhexanoic acid. Google Patents. URL:[1][2]

• Song, C. E., Park, S. E., Nam, E. H., Jang, H. B., Oh, J. S., Some, S., & Lee, Y. S. (2010). Enantioselective Alcoholysis of meso-Glutaric Anhydrides Catalyzed by Cinchona-Based Sulfonamide Catalysts. Advanced Synthesis & Catalysis, 352(13), 2211-2217. URL:[Link][3][4][5][6][7][8]

Sources

• 1. WO2019193607A1 - An improved process for the preparation of pregabalin - Google Patents [patents.google.com]
• 2. EP1992609A1 - A process for the preparation of a (S)(+)-3-(aminomethyl)-5-methylhexanoic acid - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Desymmetrization catalyzed by Quinine Derivative - Buchler GmbH [buchler-gmbh.com]
• 5. ORCID [orcid.org]
• 6. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 7. CN119101040B - A method for synthesizing an aromatic-substituted chiral tetrahydropyran ring by desymmetrization - Google Patents [patents.google.com]
• 8. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

Reference Data & Comparative Studies

Comparative Reactivity Guide: (3R)- vs (3S)-3-methoxycarbonyl-5-methylhexanoic acid

As a Senior Application Scientist in pharmaceutical development, understanding the nuanced reactivity of chiral intermediates is paramount. This guide provides an in-depth, objective comparison of (3R)-3-methoxycarbonyl-5-methylhexanoic acid and its (3S) enantiomer. These compounds—also known by their synonym, 2-isobutylsuccinic acid 1-methyl ester[1]—are critical chiral building blocks, most notably serving as advanced intermediates in the synthesis of the blockbuster anticonvulsant and analgesic drug, Pregabalin[2].

Structural & Stereochemical Fundamentals

Both enantiomers share the molecular formula C8H14O4 and possess a stereocenter at the C3 position. The structural framework consists of a hexanoic acid backbone with a methoxycarbonyl group (-COOCH3) at C3 and a methyl group at C5, effectively forming an isobutyl branch.

The divergence in their utility stems entirely from their stereochemistry:

• (3S)-Enantiomer (CAS 213270-36-1): The pharmacologically relevant precursor[3]. Due to the Cahn-Ingold-Prelog (CIP) priority mapping, converting the C3 methoxycarbonyl group to an aminomethyl group without breaking the C-C bonds at the chiral center perfectly preserves the spatial arrangement, directly yielding (S)-Pregabalin [4].

• (3R)-Enantiomer (CAS 130165-76-3): The off-target isomer[5]. Processing this enantiomer yields (R)-Pregabalin, which lacks the desired binding affinity to the α2δ subunit of voltage-gated calcium channels.

Comparative Reactivity Profile

Achiral Environments: Thermodynamic Equivalence

In strictly achiral environments, the (3R) and (3S) enantiomers exhibit identical chemical reactivity . Reagents such as standard reducing agents (e.g., Borane-THF), hydrolytic bases (e.g., NaOH), or coupling reagents will interact with the ester and carboxylic acid moieties of both enantiomers at identical reaction rates ( kR​=kS​ ).

Chiral Environments: Biocatalytic Desymmetrization & Resolution

The chemical divergence of these enantiomers is exclusively exploited in chiral environments. The most industrially significant reactivity difference is observed during enzymatic kinetic resolution [6].

When a racemic mixture of the monoester is subjected to a stereoselective hydrolase (e.g., Thermomyces lanuginosus lipase or Candida antarctica lipase B), the enzyme's chiral active site preferentially binds and hydrolyzes one enantiomer.

• Causality: The steric bulk of the isobutyl group forces the (3R)-enantiomer into a favorable transition state for the catalytic triad of specific lipases, leading to rapid hydrolysis of its methyl ester into a highly water-soluble diacid[6].

• Result: The (3S)-enantiomer experiences severe steric clash within the enzyme pocket, rendering its hydrolysis kinetically unfavorable. It remains intact as the organic-soluble monoester, allowing for facile orthogonal separation[7].

Biocatalytic kinetic resolution of racemic 3-methoxycarbonyl-5-methylhexanoic acid.

Synthetic Divergence in Drug Development

Once isolated, the (3S)-enantiomer undergoes chemoselective functional group transformation. The synthetic challenge lies in differentiating the C1 carboxylic acid from the C3 ester.

• Chemoselective Reduction: The ester group is selectively reduced to a primary alcohol while the carboxylic acid is transiently protected (e.g., as a carboxylate salt).

• Amination: The resulting alcohol is activated (via tosylation or mesylation) and displaced by an amine source to yield the final API. Because no bonds to the C3 chiral center are broken, the (3S) configuration is strictly retained.

Divergent synthesis of (S)-Pregabalin from the (3S)-monoester precursor.

Quantitative Data & Properties

The following table summarizes the comparative physicochemical data and reactivity metrics for the two enantiomers.

Property / Parameter	(3R)-Enantiomer	(3S)-Enantiomer
CAS Registry Number	130165-76-3[5]	213270-36-1[3]
Synonym	(R)-2-Isobutylsuccinic acid 1-methyl ester	(S)-2-Isobutylsuccinic acid 1-methyl ester[4]
Molecular Weight	188.22 g/mol	188.22 g/mol
Optical Rotation [α]D​	Positive (+)	Negative (-)
Lipase Hydrolysis Rate	Fast ( kfast​ )	Slow ( kslow​ )
Downstream Derivative	(R)-Pregabalin	(S)-Pregabalin
Pharmacological Relevance	Impurity / Off-target[2]	Key Active API Precursor[2]

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They incorporate built-in In-Process Controls (IPCs) to establish causality and verify success before proceeding to subsequent steps.

Protocol A: Biocatalytic Kinetic Resolution

Objective: Isolate the (3S)-enantiomer from the racemate via enzymatic differentiation. Causality & Rationale: By leveraging the stereopreference of a specific hydrolase, the (3R)-ester is converted to a highly polar diacid, allowing the unreacted (3S)-ester to be separated via orthogonal liquid-liquid extraction.

• Reaction Setup: Suspend 100 mmol of racemic 3-methoxycarbonyl-5-methylhexanoic acid in 500 mL of 0.1 M sodium phosphate buffer (pH 7.2). Add 2.0 g of immobilized Candida antarctica Lipase B (CALB).

• Incubation & Agitation: Stir the biphasic mixture at 35°C. Maintain pH at 7.2 via continuous titration with 1.0 M NaOH.

• Self-Validation (IPC): The reaction is self-limiting. Monitor the base consumption; a plateau indicates the depletion of the kinetically favored (3R)-enantiomer. Pull a 1 mL aliquot, extract with MTBE, and run Chiral HPLC (see Protocol B). Do not proceed until the ee of the remaining ester is >99%.

• Orthogonal Separation: Filter the enzyme. Adjust the aqueous filtrate to pH 8.0 (ensuring the (3R)-diacid is fully ionized as a dianion). Wash with ethyl acetate to remove non-acidic impurities.

• Isolation: Carefully acidify the aqueous layer to pH 4.0 using 2M HCl. At this pH, the (3S)-monoester is protonated and can be selectively extracted into dichloromethane (3 x 100 mL), leaving the more hydrophilic diacid in the aqueous phase. Evaporate the organic layer to yield the pure (3S)-enantiomer.

Protocol B: Chiral HPLC Validation

Objective: Quantify the Enantiomeric Excess (ee) of the isolated (3S)-enantiomer. Causality & Rationale: Chiral stationary phases form transient diastereomeric complexes with the enantiomers. The differing stabilities of these complexes result in distinct retention times, allowing for precise optical purity quantification.

• Sample Preparation: Dissolve 5 mg of the isolated product in 1 mL of Hexane/Isopropanol (90:10 v/v).

• Chromatographic Conditions:

  • Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm).

  • Mobile Phase: Hexane / Isopropanol / Trifluoroacetic Acid (90:10:0.1 v/v/v). Rationale: TFA suppresses the ionization of the carboxylic acid, preventing peak tailing.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

• Self-Validation (System Suitability): Inject a racemic standard first. You must observe two distinct peaks with a baseline resolution factor ( Rs​ ) > 1.5.

• Analysis: Inject the sample from Protocol A. The chromatogram should display a single dominant peak corresponding to the (3S)-enantiomer, integrating to >99% relative area against any trace (3R) peak.

Sources

• 1. 2-Isobutylsuccinic acid | C8H14O4 | CID 3031825 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. evitachem.com [evitachem.com]
• 3. CAS RN 213270-36-1 | Fisher Scientific [fishersci.pt]
• 4. guidechem.com [guidechem.com]
• 5. CAS RN 130165-76-3 | Fisher Scientific [fishersci.be]
• 6. books.rsc.org [books.rsc.org]
• 7. CN109232311B - Green and efficient synthesis method of pregabalin - Google Patents [patents.google.com]

Publish Comparison Guide: Mass Spectrometry Validation Protocols for (3R)-3-Methoxycarbonyl-5-methylhexanoic Acid

Executive Summary

(3R)-3-methoxycarbonyl-5-methylhexanoic acid is a critical chiral intermediate in the chemoenzymatic synthesis of pregabalin, a blockbuster anticonvulsant and neuropathic pain medication[1]. Because the pharmacological efficacy of pregabalin resides exclusively in its (S)-enantiomer, rigorous control of the stereocenter during the intermediate stages is a regulatory mandate. Standard High-Performance Liquid Chromatography (HPLC) with UV detection is fundamentally inadequate for this intermediate due to the absence of a strong chromophore in its aliphatic structure[2]. Consequently, Mass Spectrometry (MS) has become the gold standard for structural confirmation, enantiomeric purity assessment, and trace impurity quantitation.

This guide objectively compares the leading mass spectrometry platforms for analyzing this intermediate and provides a self-validating, step-by-step protocol grounded in the [3].

Mechanistic Causality: The Analytical Challenge

As an aliphatic mono-ester of a dicarboxylic acid (Molecular Formula: C9H16O4, MW: 188.22 g/mol ), (3R)-3-methoxycarbonyl-5-methylhexanoic acid features a free carboxylic acid moiety and a methyl ester. This structural characteristic dictates the ionization strategy:

• Electrospray Ionization (ESI): The molecule readily deprotonates in solution. Using ESI in negative ion mode (ESI-) is highly efficient, yielding a stable [M-H]- precursor ion at m/z 187.1. Collision-induced dissociation (CID) predictably yields product ions at m/z 143.1 (loss of CO2) and m/z 155.1 (loss of CH3OH).

• Gas Chromatography (GC-EI-MS): The polar carboxylic acid causes severe peak tailing and thermal degradation in GC. Legacy approaches require derivatization (e.g., methylation or silylation) to mask the acid[4], adding significant sample preparation time and introducing variability.

Platform Comparison: MS Methodologies

We evaluate three distinct MS workflows for the validation of this intermediate:

• Direct Chiral LC-ESI-MS/MS (The Gold Standard): Utilizes a polysaccharide-based chiral stationary phase (CSP) under reversed-phase conditions, coupled directly to a triple quadrupole mass spectrometer. It requires no derivatization, preserving the native stereochemistry.

• Achiral LC-MS/MS with Chiral Derivatizing Agents (CDA): The intermediate is pre-column derivatized with a chiral amine to form diastereomers, which are then resolved on a standard C18 column.

• GC-EI-MS with Derivatization: A legacy approach involving esterification followed by separation on a chiral cyclodextrin GC column.

Performance & Experimental Data Comparison

Data summarized from typical validation runs for pregabalin intermediates.

Performance Metric	Direct Chiral LC-ESI-MS/MS	Achiral LC-ESI-MS/MS (CDA)	GC-EI-MS (Derivatized)
Ionization Mode	ESI (-)	ESI (+)	EI (70 eV)
Sample Preparation	Dilute & Shoot	Chiral Derivatization (2h)	Silylation (1h)
Enantiomeric Resolution ( Rs​ )	2.4	3.8	1.6
Lower Limit of Quantitation (LLOQ)	2 ng/mL	0.5 ng/mL	50 ng/mL
Linear Dynamic Range	2 – 1000 ng/mL	0.5 – 500 ng/mL	50 – 5000 ng/mL
Total Run Time	8 min	15 min	25 min
Throughput / Scalability	High	Low (Prep bottleneck)	Moderate

Self-Validating Experimental Protocol (FDA M10 Compliant)

The following step-by-step methodology details the validation of the Direct Chiral LC-ESI-MS/MS workflow. Every step is designed as a self-validating system to ensure data integrity per [3][5].

Phase 1: Chromatographic & MS Tuning

• Column Selection: Chiralpak AD-RH (150 x 4.6 mm, 5 µm).

• Mobile Phase: 10 mM Ammonium Acetate in Water / Acetonitrile (Isocratic 40:60 v/v).

  • Causality: Ammonium acetate buffers the mobile phase to ~pH 5.0. This keeps the carboxylic acid partially ionized in solution without suppressing the MS signal (a common issue with strong acids like TFA), maximizing the [M-H]- yield.

• MS/MS Transitions (MRM):

  • Quantitation: m/z 187.1 → 143.1 (Collision Energy: -15V).

  • Qualification: m/z 187.1 → 155.1 (Collision Energy: -20V).

Phase 2: Selectivity and Specificity

• Action: Analyze 6 independent lots of blank matrix (e.g., simulated reaction broth or process solvent) and compare against samples spiked at the LLOQ.

• Self-Validation Criteria: Interfering peaks at the retention times of the (3R)-enantiomer, the (3S)-impurity, and the internal standard (IS) must be ≤20% and ≤5% of the LLOQ response, respectively[5].

Phase 3: Calibration Curve and Sensitivity

• Action: Prepare a 7-point calibration curve ranging from 2 ng/mL to 1000 ng/mL. Utilize a stable-isotope labeled internal standard (SIL-IS), such as (3R)-3-methoxycarbonyl-5-methylhexanoic acid-d3, to correct for matrix ionization suppression.

• Self-Validation Criteria: Apply a linear regression model with a 1/x2 weighting factor. Back-calculated concentrations must fall within ±15% of their nominal values (±20% for the LLOQ)[3].

Phase 4: Accuracy, Precision, and Matrix Effect

• Action: Prepare Quality Control (QC) samples at four distinct levels: LLOQ (2 ng/mL), Low QC (6 ng/mL), Mid QC (400 ng/mL), and High QC (750 ng/mL). Analyze 5 replicates per level across 3 independent analytical batches.

• Self-Validation Criteria: Both intra-batch and inter-batch coefficient of variation (%CV) must be ≤15% (≤20% for LLOQ). Matrix factor (MF) must be calculated by comparing the peak area of post-extraction spiked samples to neat standard solutions; the IS-normalized MF should have a %CV <15%.

Phase 5: Stability Profiling

• Action: Evaluate the chemical stability of the ester moiety to ensure it does not hydrolyze back to the dicarboxylic acid during analysis. Test benchtop stability (24 hours at 25°C), freeze-thaw stability (3 cycles at -20°C), and autosampler stability (48 hours at 4°C).

• Self-Validation Criteria: QC samples must remain within ±15% of their nominal baseline concentrations.

Workflow Diagram

Fig 1: Comparative MS validation workflow for (3R)-3-methoxycarbonyl-5-methylhexanoic acid.

References

• FDA Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL:[Link]

• Development of a Chemoenzymatic Manufacturing Process for Pregabalin Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Enantiomeric Identification of Pregabalin by GC‐MS via Methylation and S‐TPC Chiral Derivatization Source: Journal of Forensic Sciences (Wiley/Ovid) URL:[Link]

• Synthesis and Characterization of Pregabalin Impurity G of an Anticonvulsant Drug, Pregabalin Source: ResearchGate URL:[Link]

• Essential FDA Guidelines for Bioanalytical Method Validation Source: ResolveMass URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 4. ovid.com [ovid.com]
• 5. resolvemass.ca [resolvemass.ca]

comparative yield analysis of (3R)-3-methoxycarbonyl-5-methylhexanoic acid extraction methods

Comparative Yield Analysis of (3R)-3-Methoxycarbonyl-5-methylhexanoic Acid Extraction Methods

Executive Summary

(3R)-3-methoxycarbonyl-5-methylhexanoic acid is a critical chiral hemiester intermediate in the synthesis of the blockbuster anticonvulsant Pregabalin (Lyrica). Because the pharmacological activity of Pregabalin resides exclusively in its (S)-enantiomer, the upstream isolation or asymmetric synthesis of the (3R)-hemiester dictates the overall cost, E-factor (environmental waste), and scalability of the active pharmaceutical ingredient (API).

This guide objectively compares the three primary methodologies used to extract and resolve this intermediate: Organocatalytic Desymmetrization , Enzymatic Kinetic Resolution , and Classical Diastereomeric Salt Formation . By analyzing the thermodynamic and kinetic constraints of each pathway, we provide a self-validating framework for selecting the optimal extraction method based on yield requirements and operational scale.

Mechanistic Pathways & Yield Dynamics

A. Organocatalytic Desymmetrization (Asymmetric Synthesis)

Rather than resolving a racemic mixture, this method synthesizes the (3R)-hemiester directly by opening a prochiral substrate (3-isobutylglutaric anhydride) with methanol, catalyzed by cinchona alkaloids (e.g., quinine or quinidine derivatives)[1].

• Yield Dynamics: Because the starting material is prochiral rather than racemic, the theoretical yield limit is 100%. The chiral catalyst forms a tight, hydrogen-bonded ion pair that selectively attacks one of the enantiotopic carbonyl groups.

• Practical Outcome: This method consistently achieves the highest practical yields (85–95%) and eliminates the need for complex recycling loops, making it the most atom-economical approach.

B. Enzymatic Kinetic Resolution (Biocatalysis)

This biocatalytic approach utilizes lipases (such as Thermomyces lanuginosus lipase or Lipolase) to selectively hydrolyze the (3S)-ester of a racemic diester mixture, leaving the desired (3R)-ester intact[2].

• Yield Dynamics: As a kinetic resolution governed by the enzyme's enantiomeric ratio ( E -value), the theoretical yield is mathematically capped at 50%.

• Practical Outcome: Practical isolated yields hover around 45–48%. To make this process industrially viable, the unreacted/undesired (S)-enantiomer must be isolated, converted into a symmetrical glutarimide derivative, and subjected to a continuous racemization loop[3],[4].

C. Classical Diastereomeric Salt Resolution

The traditional approach involves reacting racemic 3-methoxycarbonyl-5-methylhexanoic acid with a chiral amine, such as (R)-(+)-phenylethylamine, to form diastereomeric salts.

• Yield Dynamics: Separation relies entirely on the differential solubility of the resulting salts. Because the solubility curves of the two diastereomers often overlap, a significant portion of the desired (3R)-salt remains dissolved in the mother liquor.

• Practical Outcome: While the theoretical yield is 50%, the practical first-pass yield is typically only 35–40% after the multiple recrystallizations required to achieve an enantiomeric excess (ee) of >99%.

Quantitative Data Presentation

The following table summarizes the comparative performance metrics of the three extraction and resolution methodologies.

Metric	Organocatalytic Desymmetrization	Enzymatic Kinetic Resolution	Classical Diastereomeric Resolution
Theoretical Yield Max	100%	50%	50%
Practical Isolated Yield	85% – 95%	45% – 48%	35% – 40%
Enantiomeric Excess (ee)	>95%	>98%	>99% (Post-recrystallization)
E-Factor (Waste Impact)	Low (<5)	Medium (8–15)	High (>20)
Racemization Loop Required?	No	Yes	Yes
Primary Cost Driver	Chiral Catalyst Recovery	Enzyme Stability / Immobilization	High Solvent Volumes

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols detail the step-by-step methodologies for the two most efficient extraction workflows, highlighting the causality behind critical experimental choices.

Protocol 1: Quinine-Mediated Desymmetrization (High-Yield Pathway)

• System Preparation: Dissolve 3-isobutylglutaric anhydride (1.0 eq) in strictly anhydrous toluene.

  • Causality Check: Toluene, a non-polar solvent, is chosen specifically to suppress solvent-solute hydrogen bonding. This forces the formation of a highly organized, rigid hydrogen-bonded transition state between the cinchona alkaloid and the anhydride, which is solely responsible for the high enantioselectivity.

• Catalyst Addition: Add Quinine (0.1 to 0.15 eq) to the solution and cool the reactor to -50°C.

  • Causality Check: Cryogenic temperatures are mandatory to suppress the uncatalyzed background reaction of methanol with the anhydride, which would non-selectively yield a racemic hemiester.

• Methanolysis: Slowly add anhydrous methanol (1.5 eq) dropwise over 2 hours. Maintain stirring at -50°C for 24 hours.

• Extraction & Recovery: Quench the reaction with 1N HCl. Extract the aqueous layer with ethyl acetate. The acidic workup protonates the (3R)-hemiester, driving it into the organic phase, while the protonated quinine catalyst partitions into the aqueous phase for subsequent basic recovery.

Protocol 2: Lipase-Catalyzed Kinetic Resolution (Biocatalytic Pathway)

• Biphasic Setup: Suspend racemic dimethyl 3-isobutylglutarate (1.0 eq) in a 0.1 M sodium phosphate buffer. Adjust and strictly maintain the pH at 7.2.

  • Causality Check: Maintaining a pH of 7.2 is critical to preserve the ionization state of the lipase's catalytic triad (Ser-His-Asp). Deviation will lead to enzyme denaturation and a collapse in enantioselectivity.

• Enzymatic Hydrolysis: Add immobilized Thermomyces lanuginosus lipase (10% w/w relative to substrate). Stir gently at 30°C.

• Kinetic Monitoring: Monitor the reaction continuously via chiral HPLC. Terminate the reaction exactly at 48–49% conversion by filtering out the immobilized enzyme.

  • Causality Check: Because lipases possess high but finite enantioselectivity, allowing the reaction to proceed past 50% forces the enzyme to begin hydrolyzing the desired (3R)-enantiomer as the preferred substrate depletes, which drastically erodes the final ee.

• Separation: Adjust the filtrate to pH 8.0 and extract with dichloromethane (DCM) to remove the unreacted (3R)-ester. The hydrolyzed (3S)-acid remains in the aqueous layer to be routed to the racemization loop.

Workflow Visualization

The following diagram maps the logical relationships, yield limits, and necessary recycling loops of the three extraction methods.

Comparative workflows for (3R)-hemiester extraction, highlighting yield limits and recycling loops.

References

• [1] An efficient synthesis of (S)-3-aminomethyl-5-methylhexanoic acid (Pregabalin) via quinine-mediated desymmetrization of cyclic anhydride. ResearchGate. 1

• [2] Chemoenzymatic Asymmetric Synthesis of Pregabalin Precursors via Asymmetric Bioreduction of β-Cyanoacrylate Esters Using Ene-Reductases. PMC (National Institutes of Health). 2

• [4] Development of a Sustainable Chemoenzymatic Process for (S)-Pregabalin Synthesis via Nitrilase-Catalyzed Hydrolysis and Continuous Flow Racemization. ACS Publications. 4

• [3] An Efficient Process of Racemization of 3-(Carbamoylmethyl)-5-methylhexanoic acid: A Pregabalin Intermediate. ResearchGate. 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. Chemoenzymatic Asymmetric Synthesis of Pregabalin Precursors via Asymmetric Bioreduction of β-Cyanoacrylate Esters Using Ene-Reductases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Benchmarking the Succinic Half-Ester Route: (3R)-3-Methoxycarbonyl-5-methylhexanoic Acid vs. Alternative Pregabalin Intermediates

A Comparative Guide on Synthetic Efficiency, Stereochemical Fidelity, and Process Chemistry Prepared by: Senior Application Scientist

The synthesis of Pregabalin—a blockbuster gamma-aminobutyric acid (GABA) analogue used for neuropathic pain and epilepsy—relies heavily on the precise construction of its C3 stereocenter. While industrial manufacturing has historically pivoted between classical resolution and asymmetric hydrogenation, modern process chemistry has introduced diverse chiral intermediates.

This guide objectively benchmarks (3R)-3-methoxycarbonyl-5-methylhexanoic acid (a chiral succinic acid half-ester) against the two dominant industrial alternatives: the classical cyano-acid route and the cutting-edge glutaric imide enzymatic route .

Mechanistic Pathway & Stereochemical Causality (The "Why")

The selection of a chiral intermediate dictates the downstream synthetic architecture. When utilizing (3R)-3-methoxycarbonyl-5-methylhexanoic acid, the primary synthetic challenge is chemoselectivity . The molecule possesses both a C1 methyl ester and a C4 free carboxylic acid. To construct the GABA backbone, the ester must be selectively reduced to an amine equivalent without disturbing the free acid .

By converting the free acid to a sodium carboxylate salt, we lower its electrophilicity, allowing a mild hydride source like Lithium Borohydride ( LiBH4​ ) to exclusively attack the ester.

The Stereochemical Imperative (Priority Inversion)

A critical evaluation of this route requires understanding Cahn-Ingold-Prelog (CIP) priority shifts:

• The Succinic Half-Ester Route: In the (3R)-half-ester, the ester group ( −COOMe ) holds CIP Priority 1. When reduced and aminated, the resulting amine ( −CH2​NH2​ ) also holds Priority 1. Because no priority inversion occurs, the (3R)-half-ester yields (R)-Pregabalin , the pharmacologically inactive antipode. To synthesize commercial (S)-Pregabalin (Lyrica), the (3S)-enantiomer must be utilized.

• The Glutaric Imide Route: Conversely, enzymatic desymmetrization yields (R)-3-(carbamoylmethyl)-5-methylhexanoic acid. Here, the carboxylic acid ( −CH2​COOH ) is Priority 1 and the amide ( −CH2​CONH2​ ) is Priority 2. During the Hofmann rearrangement, the amide becomes an amine ( −CH2​NH2​ ), which jumps to Priority 1. This priority inversion means the (R)-intermediate naturally flips to the (S)-API without breaking any bonds to the chiral center .

Logical flow of Pregabalin synthesis routes comparing succinic, cyano, and glutaric intermediates.

Quantitative Benchmarking

The selection of a synthetic route on an industrial scale is a multifactorial decision balancing atom economy, step count, and environmental impact (E-factor) .

Metric	Succinic Half-Ester Route	Cyano-Acid Route	Glutaric Imide Route
Key Intermediate	(3R) or (3S)-3-Methoxycarbonyl-5-methylhexanoic acid	(S)-3-Cyano-5-methylhexanoic acid	(R)-3-(Carbamoylmethyl)-5-methylhexanoic acid
Step Count to API	3-4 Steps	1 Step	1 Step
Overall Yield (from Int.)	~65-70%	~80-85%	~85-90%
Atom Economy	Moderate (Loss of MeOH, N₂, TsOH)	High (Addition of H₂)	Moderate (Loss of CO₂)
Enantiomeric Excess	>98% (Dependent on starting pool)	>99% (Via asymmetric hydrogenation)	>99% (Strict enzymatic control)
Primary Limitation	Requires rigorous chemoselective reduction	Upstream reliance on toxic cyanide	Requires specialized engineered biocatalysts

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating stoichiometric logic and thermodynamic controls.

Protocol A: Chemoselective Conversion of the Succinic Half-Ester

Objective: Convert (3R)-3-methoxycarbonyl-5-methylhexanoic acid to (R)-Pregabalin via chemoselective reduction and azidation.

• Carboxylate Shielding: Dissolve 10.0 g (53.1 mmol) of (3R)-3-methoxycarbonyl-5-methylhexanoic acid in 100 mL of a 1:1 THF/H₂O mixture. Slowly add 4.68 g (55.7 mmol, 1.05 eq) of NaHCO3​ . Stir for 30 minutes until CO2​ evolution ceases. Causality: Deprotonation forms the sodium carboxylate, rendering the C4 acid electronically inert to nucleophilic hydride attack.

• Chemoselective Reduction: Cool the biphasic mixture to 0°C. Slowly add 1.73 g (79.6 mmol, 1.5 eq) of LiBH4​ . Stir for 4 hours at room temperature. Quench carefully with 1M HCl until pH 3 is reached. Extract with Ethyl Acetate (3 x 50 mL), dry over MgSO4​ , and concentrate to yield (R)-3-(hydroxymethyl)-5-methylhexanoic acid.

• Activation & Amination: Dissolve the crude alcohol in 80 mL of anhydrous DCM. Add 12.1 g (63.7 mmol, 1.2 eq) of Tosyl Chloride (TsCl) and 10.5 mL (130 mmol, 2.4 eq) of Pyridine at 0°C. Stir for 12 hours. Wash with saturated CuSO4​ to remove excess pyridine. Concentrate the organic layer, dissolve the resulting tosylate in 50 mL DMF, and add 5.1 g (79.6 mmol, 1.5 eq) of NaN3​ . Heat to 60°C for 6 hours.

• Hydrogenation: Transfer the azide intermediate to a Parr shaker. Add 50 mL Methanol and 1.0 g of 10% Pd/C. Pressurize with H2​ to 30 psi and shake for 4 hours. Filter through Celite, concentrate, and recrystallize from isopropanol/water to yield pure (R)-Pregabalin.

Protocol B: Enzymatic Desymmetrization (Glutaric Imide Route)

Objective: Benchmark comparison using a one-pot biocatalytic desymmetrization.

• Biocatalysis: Suspend 10.0 g of 3-isobutylglutarimide in 200 mL of 100 mM potassium phosphate buffer (pH 7.5). Add 50 mg of purified engineered imidase (e.g., BpIH) . Incubate at 30°C with orbital shaking (200 rpm) for 24 hours. The reaction is self-validating; as the imide ring opens, the pH drops, requiring titration with 1M NaOH to maintain pH 7.5.

• Hofmann Rearrangement: Cool the resulting (R)-3-(carbamoylmethyl)-5-methylhexanoic acid solution to 0°C. Add 2.5 eq of NaOH, followed by the dropwise addition of 1.2 eq of NaOCl (10% aqueous bleach). Stir at 0°C for 1 hour to form the N-chloroamide, then heat to 50°C for 2 hours to induce the isocyanate rearrangement and subsequent hydrolysis. Neutralize to pH 7 to precipitate (S)-Pregabalin.

Strategic Recommendations

While the succinic half-ester route utilizing 3-methoxycarbonyl-5-methylhexanoic acid is a highly robust method for synthesizing GABA analogues, its reliance on multi-step reduction and amination (often requiring azide intermediates) makes it less favorable for ton-scale API manufacturing compared to modern alternatives .

For industrial drug development professionals:

• Opt for the Cyano-Acid Route if upstream cyanide handling capabilities are established and high-pressure hydrogenation infrastructure is available.

• Opt for the Glutaric Imide Route to maximize green chemistry metrics (E-factor) and achieve 100% theoretical atom economy without cryogenic or high-pressure constraints.

References

• Evaluation of Several Routes to Advanced Pregabalin Intermediates: Synthesis and Enantioselective Enzymatic Reduction Using Ene-Reductases Organic Process Research & Development (ACS Publications) URL:[Link]

• Enhancing the imidase activity of BpIH toward 3-isobutyl glutarimide via semi-rational design Applied Microbiology and Biotechnology (PMC) URL:[Link]

• CAL-B catalyzed desymmetrization of 3-alkylglutarate: “olefin effect” and asymmetric synthesis of pregabalin Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

• 2-Isobutylsuccinic acid | C8H14O4 (CID 3031825) PubChem (National Institutes of Health) URL:[Link]

Safety & Regulatory Compliance

(3R)-3-methoxycarbonyl-5-methylhexanoic acid proper disposal procedures

Operational Guide: Proper Handling and Disposal of (3R)-3-methoxycarbonyl-5-methylhexanoic acid

(3R)-3-methoxycarbonyl-5-methylhexanoic acid (CAS: 130165-76-3), frequently listed under its synonym (R)-2-Isobutylsuccinic acid-1-methyl ester[1], is a critical chiral intermediate widely utilized in the synthesis of active pharmaceutical ingredients (APIs) such as pregabalin. Because this compound is routinely handled during drug development and scale-up, establishing a rigorous, scientifically grounded disposal and spill-response protocol is essential for laboratory safety and environmental compliance.

This guide provides drug development professionals with actionable, step-by-step methodologies for the safe containment, segregation, and disposal of this compound, grounded in its specific physicochemical hazard profile.

Hazard Assessment & Mechanistic Causality

To safely dispose of any chemical, operators must first understand the causality behind its hazards. Proper disposal is not just about regulatory compliance; it is about preventing specific chemical interactions and biological exposures.

• Acute Toxicity Profile: According to the2[2], this compound is classified under GHS as Acute Toxicity 4 across all primary exposure routes (Oral, Dermal, and Inhalation).

• The Inhalation Risk (Dust Formation): As a solid organic powder, the most immediate operational risk during a spill is aerosolization. If the powder is swept dry, fine particulates enter the breathing zone, leading to rapid systemic absorption across pulmonary epithelia. Therefore, dust suppression is the most critical step in the spill response protocol[3].

• Chemical Reactivity & Incompatibilities: The compound is an ester-acid derivative. It must be strictly segregated from strong oxidizing agents. Mixing this compound with oxidizers in a generic waste carboy can trigger exothermic thermal decomposition, releasing hazardous carbon monoxide (CO) and carbon dioxide (CO2) gases that can pressurize and rupture sealed waste containers[3].

Quantitative Data & Classification Summary

The following table summarizes the key physical and regulatory data required for proper waste manifesting and risk assessment:

Property / Attribute	Data	Source
Chemical Name	(3R)-3-methoxycarbonyl-5-methylhexanoic acid	[1]
Primary Synonym	(R)-2-Isobutylsuccinic acid-1-methyl ester	[3]
CAS Number	130165-76-3	[1]
Molecular Formula	C9H16O4	[1]
Molecular Weight	188.22 g/mol	[1]
Hazard Classification	Acute Tox. 4 (Oral, Dermal, Inhalation)	[2]
Incompatibilities	Strong oxidizing agents	[3]
Decomposition Products	Carbon monoxide (CO), Carbon dioxide (CO2)	[3]

Experimental & Operational Workflows

The following self-validating protocols ensure that every step of the disposal process mitigates the specific hazards identified above.

Protocol A: Immediate Spill Response & Containment

Objective: Safely collect spilled material while preventing aerosolization and dermal contact.

• Evacuate and Assess: Immediately clear personnel from the spill area. Verify that the spilled material is strictly (3R)-3-methoxycarbonyl-5-methylhexanoic acid and has not mixed with incompatible oxidizers.

• Don Appropriate PPE: Equip standard laboratory PPE (nitrile gloves, chemical splash goggles, lab coat). Crucial Step: Personnel must don a particulate respirator (N95 or P100 minimum) to mitigate the Acute Tox 4 inhalation hazard[2].

• Dust Suppression (No Dry Sweeping): Do not use a dry broom or brush. Cover the spill with slightly damp absorbent pads, or use a specialized HEPA-filtered laboratory vacuum to suppress and capture the dust[2].

• Collection: Carefully shovel the dampened material or vacuum contents into a wide-mouth, sealable High-Density Polyethylene (HDPE) container.

• Surface Decontamination: Wash the affected surface thoroughly with soap and water. The compound is slightly soluble and responsive to surfactants, ensuring residual ester is lifted from the bench or floor[3].

Protocol B: Routine Waste Segregation & Final Disposal

Objective: Prepare the chemical for safe transport to an approved environmental disposal facility.

• Waste Segregation: Because the molecular formula (C9H16O4) contains no halogens, classify the waste strictly as Hazardous Non-Halogenated Organic Waste [1]. Verify the destination waste container is free of strong oxidizers to prevent exothermic decomposition[3].

• Containerization: Place the waste in a chemically compatible, leak-proof container. Leave at least 10% headspace to account for any potential minor off-gassing.

• Regulatory Labeling: Affix a compliant hazardous waste label. Explicitly write: "Toxic Solid: (3R)-3-methoxycarbonyl-5-methylhexanoic acid (CAS 130165-76-3) - Non-Halogenated."

• Storage & Hand-off: Store the sealed waste container in a cool, dry, well-ventilated secondary containment area (refrigeration is recommended for long-term storage)[3]. Do not empty into drains [2]. Transfer only to a certified hazardous waste disposal plant.

Process Visualization

The following diagram maps the critical path from waste generation to final disposal, highlighting the necessary safety interventions.

Spill response and disposal workflow for (3R)-3-methoxycarbonyl-5-methylhexanoic acid waste.

References

• Fisher Scientific. "(R)-2-Isobutylsuccinic acid-1-methyl ester, 95%, (98% ee)." Thermo Scientific Chemicals.
• Fisher Scientific. "SAFETY DATA SHEET: (R)-2-Isobutylsuccinic acid-1-methyl ester (CAS 130165-76-3).
• CymitQuimica. "SAFETY DATA SHEET: (R)-2-Isobutylsuccinic acid-1-methyl ester.

Sources

• 1. (R)-2-Isobutylsuccinic acid-1-methyl ester, 95%, (98% ee) 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. fishersci.com [fishersci.com]

Personal protective equipment for handling (3R)-3-methoxycarbonyl-5-methylhexanoic acid

Operational and Safety Guide: Handling (3R)-3-Methoxycarbonyl-5-methylhexanoic Acid

As a Senior Application Scientist, I have developed this comprehensive guide to provide actionable, self-validating safety and operational protocols for handling (3R)-3-methoxycarbonyl-5-methylhexanoic acid [1]. Widely recognized as a critical chiral intermediate in the synthesis of active pharmaceutical ingredients (APIs) like Pregabalin, this compound requires stringent handling procedures due to its specific hazard profile and physical characteristics.

This guide is designed to move beyond basic safety data, explaining the mechanistic causality behind our protective choices to build a deeper culture of laboratory safety.

Executive Summary & Chemical Identity

Before handling any reagent, it is critical to verify its identity and physical properties, as these dictate the required transfer techniques and spill response workflows.

• Chemical Name: (3R)-3-Methoxycarbonyl-5-methylhexanoic acid

• Common Synonyms: (R)-2-Isobutylsuccinic acid-1-methyl ester

• CAS Number: 130165-76-3

• Molecular Formula: C9H16O4

• Molecular Weight: 188.22 g/mol

• Physical State: Yellow viscous liquid to semi-solid [2]

Hazard Profile & Mechanistic Causality

Understanding the "why" behind a chemical's hazard profile is the foundation of effective risk mitigation. According to GHS classifications [1][2], this compound is rated as Acute Toxicity Category 4 across three exposure routes: Oral (H302), Dermal (H312), and Inhalation (H332).

• Mechanistic Causality of Hazards: The molecule features an esterified succinic acid backbone paired with a highly lipophilic isobutyl tail. This lipophilicity significantly enhances the molecule's ability to partition into and penetrate the lipid bilayers of the stratum corneum (skin). Upon contact with the moisture inherent in skin or mucous membranes, the ester linkage can undergo localized hydrolysis, releasing irritating carboxylic acid byproducts. Consequently, systemic absorption and localized mucosal irritation are high risks if barrier protection is compromised.

Personal Protective Equipment (PPE) Matrix

To prevent dermal penetration and inhalation of aerosols, the following PPE matrix must be strictly adhered to.

Body Part	Recommended PPE	Material Specifications	Mechanistic Justification
Eye/Face	Chemical safety goggles & Face shield	ANSI Z87.1 compliant, splash-resistant	Protects ocular mucosa from splashes during the transfer of the viscous liquid.
Skin/Hands	Double Nitrile Gloves	Minimum 0.11 mm thickness (inner), 0.15 mm (outer)	Nitrile provides excellent resistance to ester-based compounds. Double gloving mitigates the high dermal absorption risk (H312).
Body	Flame-retardant lab coat	Tyvek® sleeves or full suit for bulk handling	Prevents contamination of personal clothing and secondary skin exposure.
Respiratory	NIOSH-approved Respirator	N95/P100 particulate filter with organic vapor cartridge	Required if handling outside a fume hood to mitigate inhalation hazards (H332) from potential aerosolization.

Standard Operating Procedure (SOP): Safe Handling & Transfer

Because (3R)-3-methoxycarbonyl-5-methylhexanoic acid presents as a viscous liquid or semi-solid, standard volumetric pipetting is highly inaccurate and increases the risk of contamination. Use the following gravimetric transfer protocol:

• Step 1: Environmental Preparation. Ensure the chemical fume hood is fully operational with a face velocity of 80–100 fpm. Clear the workspace of strong oxidizing agents, which are incompatible with this compound [1].

• Step 2: PPE Verification. Don all equipment listed in the PPE Matrix. Inspect outer nitrile gloves for micro-tears using the inflation method.

• Step 3: Gravimetric Transfer. Place a tared glass vial on the analytical balance inside the fume hood. Using a clean, glass positive-displacement pipette or a stainless-steel spatula (if semi-solid), slowly transfer the compound. Scientific Insight: Avoid vigorous agitation or scraping, which can generate localized heat and aerosolize the compound, increasing inhalation risks.

• Step 4: Decontamination. Once the transfer is complete, tightly seal the primary container and store it refrigerated (2–8°C) in a dry, well-ventilated area. Wipe down the exterior of the transfer vials and spatulas with a 70% ethanol solution, followed by a mild alkaline wash (e.g., 1% sodium bicarbonate) to neutralize any residual acid/ester.

Spill Response & Disposal Plan

In the event of a spill, immediate containment is required to prevent environmental contamination and personnel exposure. Do not flush this compound down the drain [2].

Caption: Step-by-step spill response and containment workflow for (3R)-3-methoxycarbonyl-5-methylhexanoic acid.

Disposal Protocol: Collected spill debris, contaminated gloves, and empty reagent bottles must be placed in a clearly labeled, sealable hazardous waste container. Disposal must be executed via high-temperature incineration at an approved chemical waste facility in accordance with local environmental regulations.

References

• Thermo Fisher Scientific. (2023). Safety Data Sheet: (R)-2-Isobutylsuccinic acid-1-methyl ester (CAS: 130165-76-3). Retrieved from

• CymitQuimica. (2023). Safety Data Sheet: (R)-2-Isobutylsuccinic acid-1-methyl ester (CAS: 130165-76-3). Retrieved from